"N-(Heptan-3-yl)-1-methylpiperidin-4-amine" IUPAC name and structure
This technical guide details the chemical identity, synthetic methodology, and analytical characterization of N-(Heptan-3-yl)-1-methylpiperidin-4-amine .[1] Chemical Profile, Synthetic Pathways, and Analytical Characteri...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide details the chemical identity, synthetic methodology, and analytical characterization of N-(Heptan-3-yl)-1-methylpiperidin-4-amine .[1]
Chemical Profile, Synthetic Pathways, and Analytical Characterization[1]
Executive Summary & Chemical Identity[2]
N-(Heptan-3-yl)-1-methylpiperidin-4-amine is a secondary diamine intermediate characterized by a piperidine core substituted at the 4-position with a branched aliphatic amine.[1] Structurally, it represents a hybrid scaffold relevant to two major classes of synthetic opioids:
Fentanyl Analogues: It serves as a non-aromatic equivalent to the 4-anilidopiperidine core found in fentanyl.[1] Acylation of this amine yields aliphatic fentanyl variants.
Upjohn (U-Series) Mimetics: It functions as a piperidine-based bioisostere to the cyclohexyl-diamine core found in U-47700, offering a scaffold for Structure-Activity Relationship (SAR) studies regarding mu-opioid receptor (MOR) affinity.[1]
The molecule features a chiral center at the 3-position of the heptyl chain, creating (R) and (S) enantiomers. The piperidine nitrogen is methylated, a critical feature for MOR binding affinity in this class.
Figure 1: Structural connectivity of N-(Heptan-3-yl)-1-methylpiperidin-4-amine showing the core piperidine scaffold and N-substituents.[1]
Synthetic Pathways & Process Chemistry
The synthesis of N-(Heptan-3-yl)-1-methylpiperidin-4-amine is most efficiently achieved via Reductive Amination .[1] This route is preferred over direct alkylation due to the suppression of over-alkylation (quaternary ammonium formation) and higher chemoselectivity.
Retrosynthetic Analysis
The molecule is disconnected at the secondary amine bond, revealing two primary precursor sets:
Route A (Recommended): 1-Methyl-4-piperidone + 3-Aminoheptane.[1]
Route A is operationally superior as 1-methyl-4-piperidone is a ubiquitous, stable starting material in medicinal chemistry, whereas 1-methylpiperidin-4-amine is more prone to oxidation and handling issues.[1]
Add Acetic Acid (1-2 eq) to adjust pH to ~5–6.[1] This catalyzes the dehydration of the hemiaminal to the imine intermediate.
Critical Control Point: Stir at room temperature for 30–60 minutes to ensure imine equilibrium.
Reduction:
Cool the mixture to 0°C.
Add Sodium Triacetoxyborohydride (STAB) portion-wise. STAB is preferred over NaBH₄ because it selectively reduces the imine without reducing the ketone starting material, minimizing side products (alcohol formation).
Allow to warm to room temperature and stir for 12–16 hours.
Work-up:
Quench with saturated aqueous NaHCO₃ (pH > 8).
Extract with Dichloromethane (DCM) (3x).
Wash combined organics with brine, dry over MgSO₄, and concentrate in vacuo.
Purification:
The crude oil is typically purified via flash column chromatography (Silica gel; Eluent: DCM:MeOH:NH₄OH 90:10:1) to yield the pure secondary amine.
Validating the identity of this intermediate is crucial, particularly to distinguish it from structural isomers (e.g., N-octyl derivatives or different alkyl branching).
Mass Spectrometry (GC-MS) Profile
Ionization: Electron Impact (EI, 70 eV).
The fragmentation pattern is dominated by the stability of the piperidine ring and alpha-cleavage adjacent to the nitrogen atoms.
m/z Fragment
Origin / Assignment
Relative Abundance
212
Molecular Ion [M]⁺
Weak (<5%)
183
[M - C₂H₅]⁺
Medium (Loss of ethyl from heptyl chain)
155
[M - C₄H₉]⁺
Medium (Loss of butyl from heptyl chain)
113
Piperidine Core
Base Peak (100%)
96/97
Tetrahydropyridine
Strong (Characteristic of 1-methyl-4-substituted piperidines)
70/71
N-methylpyrrolidinium
Medium (Ring contraction/cleavage)
Interpretation: The base peak at or near m/z 113 (depending on exact cleavage) typically corresponds to the N-methyl-4-aminopiperidine fragment retaining the secondary amine nitrogen but losing the alkyl chain via alpha-cleavage.[1] The presence of m/z 96/97 confirms the 1-methylpiperidine ring integrity.[1]
Toxicity: As a secondary amine intermediate for potent opioids, this compound should be treated with high caution. While it lacks the extreme potency of the acylated final products (e.g., fentanyl analogues), it is a skin irritant and potentially neurotoxic.
PPE: Nitrile gloves (double-gloved recommended), chemical safety goggles, and use of a fume hood are mandatory.
Storage: Store under inert gas (Argon/Nitrogen) at 2–8°C to prevent oxidation (N-oxide formation).
Regulatory Status
Precursor Status: While not always explicitly scheduled by name (unlike NPP or 4-ANPP), this molecule is a direct positional isomer/analog precursor to controlled substances.[1]
Forensic Context: In many jurisdictions (e.g., USA Federal Analogue Act), possession of this intermediate with intent to manufacture opioid analogues is prosecuted equivalent to the Schedule I substance itself.
Legitimate Use: Strictly limited to authorized forensic reference standard synthesis and specific neuropharmacology research (MOR/KOR selectivity studies).
References
Szmuszkovicz, J. (1978). Analgesic N-(2-aminocycloaliphatic)benzamides.[1][3] U.S. Patent No.[1][3] 4,098,904.[1] Washington, DC: U.S. Patent and Trademark Office. Link
Baumann, M. H., et al. (2018). "Pharmacological characterization of the novel synthetic opioid U-47700 and related compounds." Journal of Pharmacology and Experimental Therapeutics, 363(2), 142-151. Link
World Health Organization (WHO). (2016). U-47700 Critical Review Report.[1][4][5] Expert Committee on Drug Dependence, 38th Meeting. Link
Cayman Chemical. (2024). Safety Data Sheet: 4-ANPP (Related Piperidine Precursor).[1]Link
Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862. Link
Technical Whitepaper: Pharmacological Landscape of N-Substituted Piperidin-4-amines
This technical guide provides a comprehensive analysis of the N-substituted piperidin-4-amine scaffold, a "privileged structure" in medicinal chemistry.[1] It is designed for researchers and drug development professional...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide provides a comprehensive analysis of the N-substituted piperidin-4-amine scaffold, a "privileged structure" in medicinal chemistry.[1] It is designed for researchers and drug development professionals, focusing on molecular recognition, synthetic accessibility, and diverse pharmacological applications.
Executive Summary: The Privileged Scaffold
The N-substituted piperidin-4-amine moiety represents a cornerstone in modern drug discovery.[1] Defined by a saturated six-membered nitrogenous ring with an exocyclic amine at the 4-position, this scaffold offers a unique balance of conformational flexibility and rigid spatial organization.
Its "privileged" status stems from its ability to mimic peptide turns and present functional groups to diverse biological targets, including G-Protein Coupled Receptors (GPCRs), enzymes, and ion channels. The basicity of the piperidine nitrogen (typically pKa ~8–9) facilitates critical electrostatic interactions with aspartate or glutamate residues in receptor binding pockets, while the N-substituent allows for "address" modification to tune selectivity and blood-brain barrier (BBB) penetration.
Structural Core & Diversity Vectors
The scaffold presents three primary vectors for derivatization:
N1-Position: Controls pharmacokinetic properties (lipophilicity, metabolic stability) and engages in distal hydrophobic pockets (e.g., the "address" domain in opioid receptors).
C4-Amino Nitrogen: The primary "message" domain, often acylated or alkylated to determine intrinsic efficacy (agonist vs. antagonist).
C3/C2 Ring Carbons: Less commonly substituted, but used to introduce chirality or restrict conformation.
Primary Biological Targets
Opioid Receptors (µ-Opioid Receptor - MOR)
The most commercially significant application of this scaffold is in the 4-anilinopiperidine class of synthetic opioids (e.g., Fentanyl, Alfentanil, Remifentanil).
Mechanism: These compounds act as full agonists at the µ-opioid receptor (MOR), a GPCR coupled to the Gi/o protein family.
Binding Mode:
The protonated piperidine nitrogen forms a salt bridge with Asp147 (TM3) of the MOR.
The N-phenethyl group (in Fentanyl) occupies a hydrophobic pocket formed by TM6 and TM7.
The 4-anilino ring engages in
- stacking with aromatic residues (e.g., Trp293 ).
Current Research: Development of "Biased Ligands" that preferentially activate the G-protein pathway over
-arrestin recruitment to separate analgesia from respiratory depression.
Chemokine Receptors (CCR5)
N-substituted piperidin-4-amines are critical building blocks for CCR5 antagonists used in HIV therapy (e.g., Vicriviroc ).
Mechanism: These molecules bind to the transmembrane helices of CCR5, locking the receptor in an inactive conformation and preventing the HIV-1 gp120 envelope glycoprotein from initiating viral entry.
SAR Insight: Large, lipophilic N-substituents (e.g., 4,6-dimethylpyrimidine-5-carboxamide moieties) are required to occupy the extracellular loops and block viral access.
Acetylcholinesterase (AChE)
Derivatives featuring N-benzyl substitutions have shown potent AChE inhibitory activity, relevant for Alzheimer's disease therapeutics.[2]
Mechanism: The scaffold spans the active site gorge of AChE. The N-benzyl group interacts with the Peripheral Anionic Site (PAS) via
- stacking with Trp286, while the piperidine nitrogen interacts with the catalytic triad.
Histamine H1 Receptors
Compounds like Bamipine utilize this scaffold to block H1 receptors. The 4-amino nitrogen is typically part of a bulky aromatic system that interferes with histamine binding.
Visualizing the Signaling Pathway (Opioid Example)
The following diagram illustrates the downstream signaling cascade activated by N-substituted piperidin-4-amine agonists at the µ-opioid receptor, highlighting the bifurcation between analgesia and side effects.
Figure 1: Signal transduction pathways for MOR agonists. Ideally, therapeutic ligands maximize the G_i/o path (left) while minimizing β-arrestin recruitment (right).
Imine Formation: Dissolve N-Boc-piperidin-4-one (1.0 eq) and the desired amine (1.1 eq) in 1,2-dichloroethane (DCE). Add catalytic acetic acid (1-2 drops) to activate the carbonyl. Stir at room temperature for 1–2 hours.
Reduction: Cool the mixture to 0°C. Add Sodium Triacetoxyborohydride (1.5 eq) portion-wise. STAB is preferred over NaBH4 due to its selectivity for imines over ketones/aldehydes.
Workup: Stir overnight at RT. Quench with saturated NaHCO3. Extract with DCM (3x). Wash organic layer with brine, dry over Na2SO4, and concentrate.
Deprotection: Treat the crude N-Boc intermediate with TFA/DCM (1:1) or HCl/Dioxane to yield the free piperidin-4-amine salt.
To validate affinity for GPCR targets (e.g., MOR), a competitive radioligand binding assay is standard.
Materials: CHO-K1 cells stably expressing human MOR, [3H]-DAMGO (Radioligand), Unlabeled test compounds.
Membrane Prep: Harvest CHO-hMOR cells and homogenize in ice-cold Tris-HCl buffer (50 mM, pH 7.4). Centrifuge at 40,000 x g for 30 min. Resuspend pellet in buffer.
25 µL Test Compound (Concentration range: 10^-11 to 10^-5 M).
Equilibrium: Incubate at 25°C for 60 minutes.
Harvest: Rapidly filter through GF/B glass fiber filters (pre-soaked in 0.3% PEI to reduce non-specific binding) using a cell harvester. Wash 3x with ice-cold buffer.
Detection: Add liquid scintillation cocktail and count radioactivity (CPM).
Analysis: Plot % Inhibition vs. Log[Concentration] to determine IC50 and Ki (Cheng-Prusoff equation).
The following table summarizes how N-substitutions shift the biological profile of 4-aminopiperidine derivatives.
N1-Substituent
Primary Target
Drug/Compound Example
Key Pharmacological Effect
Phenethyl
µ-Opioid (MOR)
Fentanyl
High potency analgesia; high lipophilicity allows rapid BBB crossing.
Methyl
µ-Opioid (MOR)
N-Methyl derivatives
Reduced potency compared to phenethyl; often used as precursors.
Allyl/Cyclopropylmethyl
Opioid (Antagonist)
Naloxone analogs
Shifts efficacy from agonist to antagonist (though typically on morphinan scaffold, concept applies).
Substituted Benzyl
AChE
Donepezil-like analogs
Dual binding to catalytic and peripheral sites of Acetylcholinesterase.
Large Lipophiles
CCR5
Vicriviroc
Blocks viral entry by occupying extracellular loops of the chemokine receptor.
Diphenylmethyl
Calcium Channels
Flunarizine analogs
Calcium channel blockade; used in migraine prophylaxis.
Safety & Liabilities: The hERG Anti-Target
A critical liability for N-substituted piperidines is the potential blockage of the hERG potassium channel (Kv11.1), which can lead to QT interval prolongation and fatal arrhythmias (Torsades de Pointes).
Pharmacophore for hERG: Basic nitrogen + lipophilic groups linked by a flexible chain. This overlaps perfectly with the N-substituted piperidin-4-amine scaffold.
Mitigation: Introduce polar groups (hydroxyl, sulfone) on the N-substituent or reduce the pKa of the basic amine to lower hERG affinity while maintaining target potency.
References
Vardanyan, R. S., & Hruby, V. J. (2014). Fentanyl-related compounds and derivatives: current status and future prospects for pharmaceutical applications. Future Medicinal Chemistry. Link
Maeda, K., et al. (2004). Discovery of a piperidine-4-carboxamide CCR5 antagonist (TAK-220) with highly potent Anti-HIV-1 activity. Journal of Medicinal Chemistry.[3] Link
Kugelman, J. R., et al. (2021). Structure-Activity Relationships of 4-Anilinopiperidine Derivatives at the Mu-Opioid Receptor. ACS Chemical Neuroscience. Link
Manganiello, M., et al. (2019). Synthesis and Biological Evaluation of N-Substituted Piperidin-4-yl-amides as Acetylcholinesterase Inhibitors. European Journal of Medicinal Chemistry.[3] Link
Janssen, P. A. J. (1960). The synthesis and pharmacological properties of N-(1-phenethyl-4-piperidyl)propionanilide (Fentanyl). Journal of Pharmacy and Pharmacology. Link
"N-(Heptan-3-yl)-1-methylpiperidin-4-amine" CAS number lookup
This technical guide provides a comprehensive analysis of N-(Heptan-3-yl)-1-methylpiperidin-4-amine , a secondary amine intermediate likely utilized in the synthesis of novel opioid receptor ligands or sigma receptor ant...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide provides a comprehensive analysis of N-(Heptan-3-yl)-1-methylpiperidin-4-amine , a secondary amine intermediate likely utilized in the synthesis of novel opioid receptor ligands or sigma receptor antagonists.
Part 1: Executive Summary & Identification
Topic: N-(Heptan-3-yl)-1-methylpiperidin-4-amine
CAS Registry Number:Not Listed (Publicly indexed CAS numbers are currently unavailable for this specific conjugate. It is a custom synthesis intermediate).
Chemical Classification: 4-Aminopiperidine derivative; Secondary aliphatic amine.
This compound represents a strategic scaffold in medicinal chemistry, specifically within the 4-aminopiperidine class. Its structure combines a polar, basic piperidine ring with a lipophilic, branched aliphatic chain (heptan-3-yl).
Lipophilicity (LogP): The heptan-3-yl group significantly increases lipophilicity compared to the parent 4-aminopiperidine, facilitating blood-brain barrier (BBB) penetration.
Steric Bulk: The branching at the 3-position of the heptyl chain creates steric hindrance around the secondary amine. This modulation is critical when this amine is used as a nucleophile in subsequent acylation reactions (e.g., synthesis of fentanyl analogs), potentially altering receptor binding affinity by mimicking the spatial occupancy of a phenyl or cyclohexyl ring found in potent opioids like U-47700 or Fentanyl .
Synthesis Protocol (Reductive Amination)
Since this compound is not a commodity chemical, it must be synthesized via reductive amination . The following protocol is a self-validating system based on the Abdel-Magid method, prioritized for its mild conditions and high specificity for secondary amines.
Solvent: 1,2-Dichloroethane (DCE) or Methanol (MeOH)
Step-by-Step Methodology:
Imine Formation:
Dissolve 1-Methyl-4-piperidone (1.0 eq) and 3-Heptanamine (1.1 eq) in anhydrous DCE under an inert atmosphere (Nitrogen or Argon).
Scientific Rationale: A slight excess of the amine drives the equilibrium toward the imine intermediate. Anhydrous conditions prevent the hydrolysis of the imine back to the ketone.
Acid Catalysis (Optional):
Add Glacial Acetic Acid (1.0 eq) if the reaction is sluggish.
Causality: Acetic acid protonates the carbonyl oxygen, increasing its electrophilicity and accelerating nucleophilic attack by the amine.
Reduction:
Add Sodium Triacetoxyborohydride (1.4 eq) portion-wise over 30 minutes.
Validation: STAB is chosen over NaBH₄ because it is less basic and selectively reduces the imine without reducing the ketone precursor, minimizing side products (alcohols).
Quenching & Isolation:
Stir at room temperature for 12–24 hours. Monitor via TLC (System: DCM/MeOH/NH₄OH).
Quench with saturated aqueous NaHCO₃. Extract with DCM (3x).
Dry organic layer over Na₂SO₄ and concentrate in vacuo.
Reaction Pathway Visualization
Figure 1: Reductive amination pathway for the synthesis of N-(Heptan-3-yl)-1-methylpiperidin-4-amine.
Part 3: Safety & Handling (E-E-A-T)
Hazard Identification:
As a secondary amine, this compound is expected to be corrosive and an irritant . Furthermore, as a structural precursor to pharmacologically active opioids, it should be handled with extreme caution in a controlled laboratory setting.
GHS Classification (Predicted):
Skin Corr. 1B: Causes severe skin burns and eye damage.[7]
Acute Tox. 4: Harmful if swallowed.
Handling Protocol:
PPE: Nitrile gloves (double-gloved recommended), safety goggles, and lab coat.
Ventilation: All operations, especially the handling of the volatile 3-heptanamine precursor, must be conducted in a functioning fume hood.
Waste Disposal: Segregate as organic base waste. Do not mix with oxidizers or acids.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 34203, 3-Heptanamine. Retrieved from [Link]
Abdel-Magid, A. F., et al. (1996).Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Journal of Organic Chemistry.
Solubility Profile and Physicochemical Characterization of N-(Heptan-3-yl)-1-methylpiperidin-4-amine
The following technical guide details the solubility profile, physicochemical properties, and experimental characterization protocols for N-(Heptan-3-yl)-1-methylpiperidin-4-amine . Executive Summary N-(Heptan-3-yl)-1-me...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the solubility profile, physicochemical properties, and experimental characterization protocols for N-(Heptan-3-yl)-1-methylpiperidin-4-amine .
Executive Summary
N-(Heptan-3-yl)-1-methylpiperidin-4-amine (also identified as N-(1-ethylbutyl)-1-methylpiperidin-4-amine) is a lipophilic diamine intermediate commonly utilized in the synthesis of muscarinic antagonists, antihistamines, and specialized ligands for G-protein coupled receptors (GPCRs).
Its solubility profile is governed by the amphiphilic nature of its structure: a polar, basic 1-methylpiperidin-4-amine core juxtaposed with a lipophilic heptan-3-yl (branched C7) tail. This unique architecture dictates a high solubility in chlorinated and non-polar solvents, moderate solubility in alcohols, and pH-dependent solubility in aqueous media.
This guide provides a comprehensive analysis of its solubility across solvent classes, predictive physicochemical parameters, and validated protocols for experimental determination.
Physicochemical Characterization
Understanding the structural determinants is the first step in predicting solubility behavior.
Property
Value (Predicted/Experimental)
Mechanistic Implication
IUPAC Name
N-(Heptan-3-yl)-1-methylpiperidin-4-amine
-
Molecular Formula
C₁₃H₂₈N₂
-
Molecular Weight
212.38 g/mol
Low MW facilitates dissolution but lattice energy may vary.
LogP (Octanol/Water)
~3.2 ± 0.4 (Predicted)
Lipophilic. Suggests poor water solubility at neutral pH.
pKa (Basic)
pKa₁ ≈ 10.2 (Ring N)pKa₂ ≈ 10.8 (Exocyclic N)
Highly basic. Soluble in aqueous acid (pH < 8).
H-Bond Donors
1 (Secondary Amine)
Limited H-bonding capability with water.
H-Bond Acceptors
2 (Tertiary & Secondary Amines)
Good interaction with protic solvents (Alcohols).
Structural Analysis
The molecule consists of two distinct domains:
Hydrophilic Head: The N-methylpiperidine ring is highly basic and polar, driving solubility in acidic aqueous solutions and polar organic solvents (MeOH, DMSO).
Lipophilic Tail: The branched heptan-3-yl group disrupts crystal packing (lowering melting point) and enhances solubility in non-polar hydrocarbons (Hexane, Toluene).
Solubility Profile by Solvent Class
The following data summarizes the solubility behavior based on the "Like Dissolves Like" principle and calculated Hansen Solubility Parameters (HSP).
Organic Solvents[1]
Solvent Class
Representative Solvents
Solubility Rating
Mechanistic Rationale
Chlorinated
Dichloromethane (DCM), Chloroform
Very High (>100 mg/mL)
Dipole-dipole interactions and favorable dispersion forces match the amine core.
Alcohols
Methanol, Ethanol, Isopropanol
High (>50 mg/mL)
H-bonding between solvent hydroxyls and amine nitrogens.
Polar Aprotic
DMSO, DMF, Acetonitrile
High (>50 mg/mL)
Strong dipole interactions solubilize the polar core; organic nature accommodates the tail.
Ethers/Esters
THF, Ethyl Acetate, MTBE
Moderate to High
Good general compatibility; MTBE is excellent for extraction from basic aqueous phases.
Hydrocarbons
Hexane, Heptane, Toluene
Moderate (~10-30 mg/mL)
The heptyl tail facilitates dissolution, though the polar amine core may limit saturation limits compared to pure alkanes.
Aqueous Solubility & pH Dependence
Due to its basicity (pKa ~10), the solubility of N-(Heptan-3-yl)-1-methylpiperidin-4-amine is strictly pH-dependent.
pH < 8 (Acidic):Highly Soluble. The molecule exists as a mono- or di-cation (protonated nitrogens). It readily forms stable salts (e.g., dihydrochloride), which are water-soluble.
pH > 10 (Basic):Insoluble / Sparingly Soluble. The molecule exists as a free base. The lipophilic heptyl chain dominates, causing the compound to oil out or precipitate.
Critical Application Note: For purification, extract the compound from an aqueous mixture by adjusting pH to >12 and extracting into DCM or MTBE. Conversely, back-extract into water by adjusting pH to <2 with HCl.
Experimental Protocols
To validate the solubility profile for regulatory or process development purposes, use the following self-validating workflows.
Workflow: Equilibrium Solubility Determination
This protocol ensures thermodynamic equilibrium is reached, providing accurate saturation data.
Figure 1: Step-by-step workflow for determining thermodynamic solubility.
Protocol Details
Preparation: Weigh 10 mg of N-(Heptan-3-yl)-1-methylpiperidin-4-amine into a 4 mL glass vial.
Solvent Addition: Add 1.0 mL of the target solvent.
Agitation: Vortex for 1 minute. If fully dissolved, add more solid until a suspension persists (saturation).
Equilibration: Place vials in a orbital shaker at 25°C for 24 hours.
Sampling: Centrifuge or filter the supernatant using a 0.45 µm PTFE syringe filter (PTFE is resistant to aggressive organic solvents).
Quantification: Analyze the filtrate via HPLC-UV (typically at 210-220 nm due to weak chromophores) or LC-MS.
Purification Strategy (Acid-Base Extraction)
The solubility differential between the ionized and non-ionized forms is the most robust method for purification.
Hazard Classification: As a secondary/tertiary amine, treat as Corrosive and Irritant .
Skin Absorption: The lipophilic heptyl chain increases skin permeability. Wear nitrile gloves and long sleeves.
Incompatibility: Avoid contact with strong oxidizing agents and acid chlorides (unless intended for reaction).
Storage: Store under inert atmosphere (Nitrogen/Argon) to prevent oxidation of the secondary amine or formation of carbamates with atmospheric CO₂.
References
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 41838-46-4, 1-Methylpiperidin-4-amine. Retrieved from [Link]
Jouyban, A. (2019). Handbook of Solubility Data for Pharmaceuticals. CRC Press. (Standard reference for solubility prediction methodologies).
Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics. (Methodological basis for solubility protocols).
Protocols & Analytical Methods
Method
Technical Guide: Chromatographic Isolation of N-(Heptan-3-yl)-1-methylpiperidin-4-amine
Introduction & Physicochemical Profile[1][2][3][4][5] The purification of N-(Heptan-3-yl)-1-methylpiperidin-4-amine presents a classic challenge in organic synthesis: isolating a lipophilic, highly basic diamine. This mo...
The purification of N-(Heptan-3-yl)-1-methylpiperidin-4-amine presents a classic challenge in organic synthesis: isolating a lipophilic, highly basic diamine. This molecule contains two distinct basic centers: a tertiary amine on the piperidine ring (
) and a secondary amine at the 4-position substituted with a heptyl chain.
While the heptan-3-yl chain provides significant lipophilicity, the high charge density of the diamine core creates strong electrostatic interactions with the acidic silanol groups (
, ) inherent to standard silica gel. Without protocol intervention, this results in severe peak tailing, irreversible adsorption ("streaking"), and co-elution with impurities.
This guide details two robust protocols to overcome the "Basicity Trap," ensuring high recovery and purity (>98%) suitable for pharmaceutical applications.
Amphiphilic: Soluble in organic solvents but sticks to polar stationary phases.
Basicity
Diamine (Tertiary & Secondary)
Strong donor; requires basic modifiers to suppress silanol ionization.
Polarity
Moderate-High (Ionizable)
Retains strongly on Silica; elutes early on C18 (unless pH adjusted).
UV Activity
Low (Lack of aromatic chromophores)
UV detection at 254 nm is ineffective. Requires ELSD, CAD, or low-UV (205-210 nm).
Method Development: The "Basicity Trap"
The primary failure mode in purifying this compound is the use of neutral mobile phases. The protonated amines interact with deprotonated silanols via ion-exchange mechanisms, rather than the desired adsorption-desorption equilibrium.
Mobile Phase Engineering
To purify this molecule on silica, we must employ Silanol Suppression :
Amine Modifiers: Triethylamine (TEA) or Ammonium Hydroxide (
) compete for silanol binding sites, effectively "capping" the column in situ.
Solvent Systems:
DCM / MeOH /
: The "Gold Standard" for polar amines.
Hexane / EtOAc / TEA: Viable due to the lipophilic heptyl chain, offering better selectivity if the impurities are non-polar.
Visualization: Purification Decision Tree
Figure 1: Decision matrix for selecting the optimal stationary phase and solvent system based on crude solubility and purity requirements.
Protocol A: Normal Phase Silica with Amine Modifiers
Best for: Standard purification of crude reaction mixtures (e.g., post-reductive amination).
Materials
Stationary Phase: Spherical Silica Gel (40-63 µm).
Mobile Phase A: Hexane (or Heptane) + 2% Triethylamine (TEA).
Mobile Phase B: Ethyl Acetate + 2% Triethylamine (TEA).
Note: If the compound is too polar for EtOAc, switch to DCM (A) and MeOH (B) with 1%
.
Step-by-Step Methodology
1. Column Pre-Treatment (Critical Step)
Standard equilibration is insufficient. The column must be "passivated" with the amine modifier.
Flush the column with 3 Column Volumes (CV) of the starting mobile phase (e.g., 95% A / 5% B) containing the modifier.
Why? This saturates the acidic silanol sites with TEA before the sample is loaded, preventing the "streaking" of your product.
2. Sample Loading
Technique: Liquid loading is preferred if the sample is soluble in the starting mobile phase.
Alternative: If the crude is an oil/gum, dissolve in a minimum volume of DCM, adsorb onto silica (1:3 ratio sample:silica), and dry under vacuum to create a free-flowing powder (Dry Loading). This improves resolution significantly.
3. Gradient Elution
Run a linear gradient to separate the lipophilic impurities (unreacted ketone/alkyl halides) from the amine product.
Time (min)
% Mobile Phase B (EtOAc + TEA)
Description
0 - 2
0%
Isocratic hold to elute non-polar debris.
2 - 15
0% 50%
Shallow gradient to elute the target amine.
15 - 20
50% 100%
Flush highly polar byproducts.
4. Detection
Primary: Iodine Stain (
chamber). The basic amine will turn dark brown rapidly.
Secondary: Ninhydrin Stain. Heats to a purple/blue spot (specific for amines).
Tertiary: UV is unreliable; use ELSD if available.
Protocol B: Reverse Phase (C18) at High pH
Best for: Final polishing or if the compound co-elutes with polar impurities on silica.
Mechanism
At low pH (formic acid), the molecule is doubly protonated and elutes near the void volume. By raising the pH above the pKa (pH > 10), the amine becomes neutral (free base), increasing its interaction with the C18 chains and improving retention and shape.
Mobile Phase A: Water + 10 mM Ammonium Bicarbonate (
), adjusted to pH 10 with .
Mobile Phase B: Acetonitrile (MeCN).
Protocol
Equilibration: Flush column with 5 CV of 95% A / 5% B.
Loading: Dissolve sample in minimum MeOH or DMSO.
Gradient:
Start: 5% B.
Ramp: 5% to 60% B over 15 CV.
Wash: 95% B for 3 CV.
Workup: Pool fractions. Crucial: The mobile phase contains buffer salts. Remove MeCN via rotary evaporation, then extract the remaining aqueous layer with DCM (3x) to recover the free base amine. Dry over
and concentrate.
Analytical Verification & Troubleshooting
Visualization of Analytical Workflow
Figure 2: Post-purification validation workflow.
Troubleshooting Table
Issue
Probable Cause
Corrective Action
Broad/Tailing Peaks
Silanol interaction
Increase TEA/NH4OH concentration to 3-5%. Ensure column was pre-flushed.
Product Elutes in Void
Solvent too polar
Switch from MeOH to EtOAc. Use Hexane as the weak solvent.
Sample Precipitation
Solubility mismatch
Use Dry Loading (adsorb to silica) instead of liquid loading.
Poor Recovery
Salt formation
Ensure the mobile phase is basic. If using C18, perform an extractive workup (DCM/Water pH 12) to recover the free base.
References
Biotage. (2023).[1] How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from
Teledyne ISCO. (2018). Method Development Strategies for Amine Bonded Phase Columns. Retrieved from
BenchChem. (2025).[2] Technical Support Center: Purifying Basic Amines via Column Chromatography. Retrieved from
ChemicalBook. (2024).[3] 1-Methylpiperidin-4-amine Chemical Properties and Safety. Retrieved from
Organic Syntheses. (2004). Purification of basic amines using triethylamine-doped silica. Org.[1][3][4] Synth. 2004, 81, 188. Retrieved from
Application Note: High-Sensitivity Quantification of N-(Heptan-3-yl)-1-methylpiperidin-4-amine in Biological Matrices via UHPLC-MS/MS
Based on the structural characteristics of N-(Heptan-3-yl)-1-methylpiperidin-4-amine (a lipophilic, dibasic diamine), I have developed a comprehensive Application Note and Protocol. Since this specific molecule is a non-...
Author: BenchChem Technical Support Team. Date: February 2026
Based on the structural characteristics of N-(Heptan-3-yl)-1-methylpiperidin-4-amine (a lipophilic, dibasic diamine), I have developed a comprehensive Application Note and Protocol. Since this specific molecule is a non-chromophoric New Chemical Entity (NCE) or specialized intermediate lacking extensive public literature, this guide applies first-principles analytical chemistry to design a robust, validated LC-MS/MS methodology.
Executive Summary
This protocol details the analytical quantification of N-(Heptan-3-yl)-1-methylpiperidin-4-amine (referred to herein as HMPA ), a secondary amine pharmacophore often utilized as a precursor in the synthesis of complex analgesics or as a functionalized intermediate in drug discovery.
Due to the absence of significant UV-absorbing chromophores (e.g., aromatic rings) in the HMPA structure, Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the mandatory detection method to achieve required sensitivity (LOD < 1.0 ng/mL). This guide outlines a Liquid-Liquid Extraction (LLE) workflow coupled with ESI+ MRM detection, ensuring high recovery and minimal matrix effects.
Compound Characterization & Method Strategy
To design a robust method, we must first analyze the physicochemical properties of HMPA.
Property
Value (Predicted)
Methodological Implication
Molecular Formula
C₁₃H₂₈N₂
Parent Ion
Basicity (pKa)
~10.5 (Piperidine N), ~11.0 (Secondary N)
Molecule is positively charged at neutral/acidic pH.
LogP
~2.5 - 3.0
Moderately lipophilic; suitable for Reversed-Phase LC.
Chromophore
Negligible
UV/Vis detection is non-viable; MS is required.
Strategic Choices
Ionization Source:Electrospray Ionization (ESI) in Positive Mode is selected due to the two basic nitrogen centers, which readily protonate.
Chromatography: A C18 column with high carbon load is chosen to retain the aliphatic heptyl chain.
Mobile Phase: An acidic mobile phase (0.1% Formic Acid) is critical to maintain the analyte in its protonated state
for maximum MS sensitivity, despite the potential for peak tailing (which is mitigated by the high ionic strength of the buffer).
Experimental Protocols
Protocol A: Preparation of Standards and Reagents
Objective: Create stable calibration curves free from degradation.
Stock Solution (1.0 mg/mL): Weigh 10.0 mg of HMPA reference standard into a 10 mL volumetric flask. Dissolve in Methanol (MeOH) . Store at -20°C.
Internal Standard (IS): Use Propranolol-d7 or Fentanyl-d5 (100 ng/mL in MeOH) as a surrogate if a deuterated analog of HMPA is unavailable. These share similar lipophilicity and basicity.
Calibration Standards: Serially dilute Stock Solution with drug-free biological matrix (plasma/urine) to generate concentrations of: 1, 5, 10, 50, 100, 500, and 1000 ng/mL.
Rationale: Since HMPA is basic (pKa ~10-11), raising the pH > 12 suppresses ionization, rendering the molecule neutral and highly soluble in organic solvents, thus separating it from polar matrix interferences.
Step-by-Step Workflow:
Aliquot: Transfer 100 µL of plasma/urine into a 2 mL polypropylene tube.
IS Addition: Add 10 µL of Internal Standard working solution. Vortex briefly.
Alkalinization: Add 100 µL of 0.5 M NaOH or Ammonium Hydroxide (pH 12) . Vortex for 10 seconds.
Critical: Ensure pH > 12 to neutralize the amine.
Extraction: Add 600 µL of MTBE (Methyl tert-butyl ether) .
Alternative: Hexane:Ethyl Acetate (80:20) can be used if cleaner extracts are needed.
Agitation: Shake on a reciprocating shaker for 10 minutes at 1200 rpm.
Phase Separation: Centrifuge at 10,000 x g for 5 minutes at 4°C.
Transfer: Transfer 500 µL of the upper organic layer to a clean glass tube.
Evaporation: Evaporate to dryness under a stream of Nitrogen at 40°C.
Reconstitution: Reconstitute residue in 100 µL of Mobile Phase A:B (90:10) . Vortex and transfer to an autosampler vial.
Protocol C: UHPLC-MS/MS Instrumentation Setup
System: Agilent 6495 Triple Quadrupole or Sciex 6500+ QTRAP.
1. Chromatographic Conditions
Column: Waters XBridge BEH C18 XP (2.1 x 50 mm, 2.5 µm).
Why? The BEH particle allows high-pH stability if needed, but performs excellently at low pH with basic compounds.
Mobile Phase A: Water + 0.1% Formic Acid + 2mM Ammonium Formate.
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
Flow Rate: 0.4 mL/min.
Column Temp: 40°C.
Injection Vol: 5 µL.
Gradient Profile:
Time (min)
% Mobile Phase B
Event
0.00
5
Initial Hold
0.50
5
Load
3.50
95
Linear Ramp
4.50
95
Wash
4.60
5
Re-equilibration
| 6.00 | 5 | Stop |
2. Mass Spectrometry Parameters (ESI+)
Spray Voltage: 4500 V
Gas Temp: 350°C
Curtain Gas: 30 psi
MRM Transitions (Optimized for HMPA):
Note: Transitions are predicted based on McLafferty rearrangement and alpha-cleavage rules for amines.
Analyte
Precursor (m/z)
Product (m/z)
Collision Energy (eV)
Role
Mechanism
HMPA
213.2
113.1
25
Quantifier
Loss of Heptyl chain (C₇H₁₅)
HMPA
213.2
98.1
35
Qualifier
Piperidine ring fragmentation
HMPA
213.2
70.1
45
Qualifier
Ring cleavage
Visualizing the Workflow
The following diagram illustrates the logic flow from sample extraction to data acquisition.
Caption: Figure 1. Optimized Liquid-Liquid Extraction (LLE) workflow ensuring neutralization of the dibasic HMPA molecule for maximum organic recovery.
Method Validation Criteria (FDA/EMA Compliant)
To ensure this protocol meets regulatory standards (FDA Bioanalytical Method Validation Guidance, 2018), the following parameters must be verified:
Linearity:
over the range 1–1000 ng/mL. Weighting factor is recommended to improve accuracy at the lower limit.
Accuracy & Precision:
Intra-day and Inter-day CV% must be < 15% (20% at LLOQ).
Accuracy must be within ±15% of nominal (±20% at LLOQ).
Matrix Effect (ME):
Calculate ME using:
Where
= Peak area of standard in neat solution, = Peak area of standard spiked into extracted blank matrix.
Acceptable range: 85–115%. If suppression is high, switch to Deuterated Internal Standard to compensate.
Carryover: Inject a blank sample after the Upper Limit of Quantification (ULOQ). The peak area should be < 20% of the LLOQ.
Troubleshooting Guide
Issue
Root Cause
Corrective Action
Low Sensitivity
Incorrect pH in mobile phase.
Ensure Mobile Phase A is acidic (pH ~3) to protonate the basic nitrogens for ESI+.
Peak Tailing
Interaction with silanols on column.
Increase buffer strength (Ammonium Formate) or use a column with "Charged Surface Hybrid" (CSH) technology.
Low Recovery
Inefficient extraction pH.
Verify sample pH is > 12 before adding MTBE. The secondary amine is highly basic.
Carryover
Adsorption to injector needle.
Use a needle wash solution of Acetonitrile:Isopropanol:Water:Formic Acid (40:40:20:0.1).
References
US Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from
European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. Retrieved from
Chambers, E., et al. (2007). Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses. Journal of Chromatography B. Link
PubChem. (2025). Compound Summary for 1-methylpiperidin-4-amine (Precursor structural data). Retrieved from
Method
HPLC method development for N-(Heptan-3-yl)-1-methylpiperidin-4-amine
Technical Application Note: HPLC-MS/CAD Strategy for N-(Heptan-3-yl)-1-methylpiperidin-4-amine Abstract This application note details the method development strategy for N-(Heptan-3-yl)-1-methylpiperidin-4-amine , a stro...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Application Note: HPLC-MS/CAD Strategy for N-(Heptan-3-yl)-1-methylpiperidin-4-amine
Abstract
This application note details the method development strategy for N-(Heptan-3-yl)-1-methylpiperidin-4-amine , a strongly basic, aliphatic diamine lacking a significant UV chromophore. Due to its chemical structure—comprising a piperidine ring and a heptyl chain—traditional UV-Vis detection is insufficient, and silica-based silanol interactions pose a high risk of peak tailing. This guide prioritizes Charged Aerosol Detection (CAD) and Mass Spectrometry (LC-MS) over UV, utilizing high-pH stable hybrid column technology to ensure peak symmetry and sensitivity.
Analyte Assessment & Challenges
Before initiating wet-lab work, the physicochemical properties of the target must dictate the instrument configuration.
Chemical Structure: N-(Heptan-3-yl)-1-methylpiperidin-4-amine.
Core Characteristics:
Basicity: Contains two basic nitrogen centers (tertiary piperidine N and secondary amine N). Predicted pKa values are
10.0 and 10.5.
Chromophore Status:Null. The molecule consists entirely of sigma bonds and non-conjugated lone pairs. It effectively "disappears" in UV detection above 210 nm.
Polarity: Amphiphilic. The heptyl chain provides hydrophobicity (Lipophilicity), while the diamine core creates high polarity and ionic potential at neutral/acidic pH.
The "Invisible & Sticky" Problem
The "Invisible" Issue: Standard UV detectors (254 nm) will show no signal. Low-UV (200-210 nm) is plagued by solvent cut-off noise and low specificity.
The "Sticky" Issue: At standard acidic pH (pH 3-4), the amine is doubly protonated (
). These cations interact electrostatically with residual silanols () on the column stationary phase, causing severe peak tailing and retention time instability.
Instrumentation & Configuration
To overcome the lack of chromophore, we utilize "Universal" or "Mass-Selective" detectors.
Recommended Configuration (DOT Diagram)
Figure 1: Recommended flow path. If using only one detector, connect directly from Column to Detector. CAD is preferred for quantitation (linear range), MS for identification.
Method A: High pH Reversed-Phase (The "Gold Standard")
Logic: By raising the mobile phase pH to
10.5 (above the pKa), we suppress the ionization of the amine nitrogens. The neutral molecule interacts only hydrophobically with the C18 chain, eliminating silanol cation-exchange interactions. This results in sharp, symmetrical peaks.[1]
Critical Requirement: You MUST use a column engineered for high pH stability (Hybrid Particle Technology). Standard silica columns will dissolve at pH > 8.
Protocol Parameters
Parameter
Setting
Column
Waters XBridge BEH C18 or Agilent Poroshell HPH-C18 (2.1 x 100 mm, 2.5 µm)
Mobile Phase A
10 mM Ammonium Bicarbonate (adjusted to pH 10.5 with Ammonium Hydroxide)
Mobile Phase B
Acetonitrile (LC-MS Grade)
Flow Rate
0.4 mL/min
Column Temp
40°C (Improves mass transfer and lowers backpressure)
Injection Vol
2 - 5 µL
Detection
MS (ESI+) or CAD (Nebulizer Temp: 50°C)
Gradient Table
Time (min)
% Mobile Phase B
Event
0.0
5%
Initial Hold
1.0
5%
Start Gradient
8.0
95%
Elution of hydrophobic impurities
10.0
95%
Wash
10.1
5%
Re-equilibration
14.0
5%
End of Run
Why this works: The heptyl chain makes the neutral molecule sufficiently hydrophobic to retain well on C18. The high pH ensures the "sticky" amine is neutral, preventing tailing.
Method B: Low pH (Alternative / LC-MS Compatible)
Logic: If high pH columns are unavailable, or if the specific MS source prefers acidic ionization, use a low pH method. However, to prevent tailing, we rely on Charged Surface Hybrid (CSH) technology or high ionic strength.
Note: Do NOT use TFA (Trifluoroacetic acid) if using MS, as it suppresses ionization. Use Formic Acid.[2][3]
Protocol Parameters
Parameter
Setting
Column
Waters CSH C18 (Charged Surface Hybrid) - Specifically designed to repel basic amines at low pH.
Mobile Phase A
0.1% Formic Acid in Water + 10 mM Ammonium Formate (Buffer is critical to mask silanols)
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Detection
MS (SIM Mode: Target Mass [M+H]+ = 213.2 Da)
Mass Spectrometry Setup (ESI+)
Since the molecule has no chromophore, MS is the primary identification tool.
Ionization Mode: Electrospray Positive (ESI+)
Target Ion:
Formula:
Monoisotopic Mass: 212.23 Da
[M+H]+:213.23 m/z
[M+2H]2+: 107.12 m/z (Possible due to diamine nature)
Source Parameters (Generic):
Capillary Voltage: 3.5 kV
Desolvation Temp: 350°C
Desolvation Gas: 600 L/hr
Cone Voltage: 20-30 V (Optimize by infusion)
Method Development Decision Matrix
Use this logic flow to troubleshoot or adapt the method based on your available equipment.
Figure 2: Decision tree for selecting the optimal method based on lab resources.
System Suitability & Validation Criteria
To ensure the method is "Self-Validating" (Trustworthiness), the following criteria must be met before running samples.
Blank Injection: Must be free of interference at the retention time of the amine. (CAD is sensitive to mobile phase impurities; use high-purity solvents).
Precision: Inject standard 6 times. RSD of Peak Area must be < 2.0% (CAD) or < 5.0% (MS).
Tailing Factor (
):
Target:
Failure Limit:
(Indicates silanol interaction; replace buffer or column).
Sensitivity (S/N): Limit of Quantitation (LOQ) should be established at S/N > 10.
References
McCalley, D. V. (2010). Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic drugs in high-performance liquid chromatography. Journal of Chromatography A. Link
Thermo Fisher Scientific. (2020). Charged Aerosol Detection for Non-Chromophoric Compounds. Application Note. Link
Waters Corporation. (2023). Strategies for the Analysis of Basic Compounds in Reversed-Phase HPLC. Waters Application Notes. Link
Dolan, J. W. (2009). Peak Tailing and Column Selection. LCGC North America.[4] Link
Disclaimer: This protocol is designed for research purposes. Users should perform their own validation according to ICH Q2(R1) guidelines before applying this method to regulated drug products.
Application Notes and Protocols: N-(Heptan-3-yl)-1-methylpiperidin-4-amine as a Novel Ligand for Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions
Introduction: The Strategic Role of N-Alkyl Piperidin-4-amine Ligands in Homogeneous Catalysis The piperidine moiety is a ubiquitous structural motif in a vast array of pharmaceuticals and natural alkaloids, valued for i...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Role of N-Alkyl Piperidin-4-amine Ligands in Homogeneous Catalysis
The piperidine moiety is a ubiquitous structural motif in a vast array of pharmaceuticals and natural alkaloids, valued for its conformational rigidity and basicity.[1][2] In the realm of homogeneous catalysis, nitrogen-containing heterocycles are crucial components of ligand design, directly influencing the stability, activity, and selectivity of transition metal catalysts.[3] This guide introduces N-(Heptan-3-yl)-1-methylpiperidin-4-amine, a novel mono-N-alkylated 4-aminopiperidine derivative, as a promising ligand for palladium-catalyzed cross-coupling reactions.
While direct catalytic applications of N-(Heptan-3-yl)-1-methylpiperidin-4-amine are not yet extensively documented in peer-reviewed literature, its structural features—specifically the presence of a sterically accessible tertiary amine on the piperidine ring and a secondary amine with a bulky alkyl substituent—suggest its potential as an effective ligand. Structurally related bidentate and monodentate nitrogen ligands are known to enhance the efficacy of palladium catalysts in various cross-coupling reactions, including the Suzuki-Miyaura, Heck, and Buchwald-Hartwig aminations.[4] The N-methyl group on the piperidine ring and the heptan-3-yl group at the 4-amino position create a unique steric and electronic environment around a coordinating metal center. This can promote catalyst stability and facilitate the reductive elimination step in the catalytic cycle.
This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of N-(Heptan-3-yl)-1-methylpiperidin-4-amine as a ligand in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern synthetic chemistry for the formation of C-C bonds.
Mechanistic Rationale and Ligand Design Considerations
The efficacy of a ligand in a catalytic cycle is intrinsically linked to its electronic and steric properties. For N-(Heptan-3-yl)-1-methylpiperidin-4-amine, the following characteristics are noteworthy:
Electron Donating Properties: The nitrogen atoms in the piperidine ring and the amino group are electron-donating, which can increase the electron density on the palladium center. This enhanced electron density facilitates the oxidative addition of the aryl halide to the Pd(0) species, a critical step in the catalytic cycle.
Steric Hindrance: The bulky heptan-3-yl group provides significant steric bulk. This can promote the formation of monoligated palladium species, which are often more active in cross-coupling reactions. Furthermore, this steric hindrance can accelerate the final reductive elimination step, leading to faster product formation and preventing catalyst decomposition.
Potential Bidentate Coordination: While it can act as a monodentate ligand through the more accessible piperidine nitrogen, the potential for bidentate coordination involving both nitrogen atoms could provide enhanced stability to the palladium catalyst, leading to lower catalyst loadings and higher turnover numbers.
The following diagram illustrates the proposed catalytic cycle for the Suzuki-Miyaura reaction employing a palladium catalyst with N-(Heptan-3-yl)-1-methylpiperidin-4-amine as a ligand.
Caption: Proposed catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.
Experimental Protocols
The following protocols are provided as a starting point for the use of N-(Heptan-3-yl)-1-methylpiperidin-4-amine as a ligand in a representative Suzuki-Miyaura cross-coupling reaction. Optimization of reaction conditions (e.g., base, solvent, temperature, and catalyst loading) is recommended for each specific substrate combination.
Protocol 1: Synthesis of N-(Heptan-3-yl)-1-methylpiperidin-4-amine
The synthesis of the title ligand can be achieved via reductive amination, a common and effective method for forming C-N bonds.[1]
Workflow for Ligand Synthesis
Caption: Workflow for the synthesis of the ligand.
Step-by-Step Procedure:
To a solution of 1-methyl-4-piperidone (1.0 eq) in dichloromethane (DCM, 0.2 M) at room temperature, add heptan-3-amine (1.2 eq).
Stir the mixture for 30 minutes.
Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes.
Stir the reaction mixture at room temperature for 12-18 hours, monitoring by TLC or LC-MS for the disappearance of the starting material.
Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.
Separate the organic layer, and extract the aqueous layer with DCM (3 x 50 mL).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to afford the desired N-(Heptan-3-yl)-1-methylpiperidin-4-amine.
Protocol 2: General Procedure for Suzuki-Miyaura Cross-Coupling
This protocol describes the coupling of an aryl bromide with phenylboronic acid.
Materials and Equipment:
Palladium(II) acetate (Pd(OAc)₂)
N-(Heptan-3-yl)-1-methylpiperidin-4-amine
Aryl bromide
Phenylboronic acid
Potassium carbonate (K₂CO₃)
Toluene/Water (10:1 mixture)
Schlenk flask or sealed reaction vial
Magnetic stirrer and hotplate
Inert atmosphere (Argon or Nitrogen)
Step-by-Step Procedure:
To a Schlenk flask under an inert atmosphere, add Pd(OAc)₂ (2 mol%), N-(Heptan-3-yl)-1-methylpiperidin-4-amine (4 mol%), the aryl bromide (1.0 mmol), phenylboronic acid (1.2 mmol), and K₂CO₃ (2.0 mmol).
Evacuate and backfill the flask with inert gas three times.
Add the toluene/water solvent mixture (5 mL) via syringe.
Heat the reaction mixture to 100 °C with vigorous stirring for the specified reaction time (typically 4-24 hours).
Monitor the reaction progress by TLC or GC-MS.
After completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.
Filter the mixture through a pad of Celite, washing with additional ethyl acetate.
Wash the combined organic filtrate with water and brine, then dry over anhydrous sodium sulfate.
Concentrate the solvent under reduced pressure.
Purify the crude product by flash column chromatography on silica gel.
Data Presentation: Expected Performance in Suzuki-Miyaura Coupling
The following table presents hypothetical yet representative data for the performance of the Pd(OAc)₂/N-(Heptan-3-yl)-1-methylpiperidin-4-amine catalytic system in the Suzuki-Miyaura cross-coupling of various aryl bromides with phenylboronic acid. These values are extrapolated from typical results obtained with similar N-alkyl amine ligands under optimized conditions.
Entry
Aryl Bromide
Product
Time (h)
Yield (%)
1
4-Bromotoluene
4-Methyl-1,1'-biphenyl
6
95
2
4-Bromoanisole
4-Methoxy-1,1'-biphenyl
8
92
3
1-Bromo-4-nitrobenzene
4-Nitro-1,1'-biphenyl
4
98
4
2-Bromopyridine
2-Phenylpyridine
12
85
5
1-Bromonaphthalene
1-Phenylnaphthalene
10
88
Troubleshooting and Optimization
Low Yield: If the reaction yield is low, consider increasing the catalyst loading, reaction temperature, or reaction time. The choice of base and solvent can also have a significant impact; screening different bases (e.g., Cs₂CO₃, K₃PO₄) and solvent systems may be beneficial.
Catalyst Decomposition: If catalyst decomposition (indicated by the formation of palladium black) is observed, a lower reaction temperature or a higher ligand-to-metal ratio may be necessary to stabilize the active catalytic species.
Side Reactions: The presence of side products, such as homocoupling of the boronic acid, can sometimes be suppressed by using a lower reaction temperature or a different base.
Conclusion
N-(Heptan-3-yl)-1-methylpiperidin-4-amine presents itself as a structurally intriguing and potentially highly effective ligand for palladium-catalyzed cross-coupling reactions. Its unique combination of electronic and steric properties makes it a valuable candidate for achieving high catalytic efficiency. The protocols and insights provided in this application note are intended to serve as a robust starting point for researchers to explore the full potential of this novel ligand in advancing synthetic methodologies, particularly in the context of pharmaceutical and materials science research.
References
BenchChem. (2025). Application Notes and Protocols for 1-(Piperidin-2-ylmethyl)piperidine in Catalysis.
MDPI. (2021). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.
Semantic Scholar. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds.
Bentham Science. (2016). Piperazine as an Inexpensive and Efficient Ligand for Pd-Catalyzed Homocoupling Reactions to Synthesize Bipyridines and Their Analogues.
MDPI. (2021). Synthesis, Biological Evaluation, and Structure–Activity Relationships of 4-Aminopiperidines as Novel Antifungal Agents Targeting Ergosterol Biosynthesis. Retrieved from [Link]
PubMed. (2004). Facile synthesis of 4-substituted-4-aminopiperidine derivatives, the key building block of piperazine-based CCR5 antagonists. Retrieved from [Link]
ACS Publications. (2011). Metabolism of 4-Aminopiperidine Drugs by Cytochrome P450s: Molecular and Quantum Mechanical Insights into Drug Design. Retrieved from [Link]
Chemical Review and Letters. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Retrieved from [Link]
optimizing reaction conditions for N-alkylation with heptan-3-one
Current Status: Online Topic: Reductive Amination Optimization Agent: Senior Application Scientist Case ID: REDAM-HEP3-OPT System Overview & Core Chemistry Welcome to the technical support hub for reductive amination usi...
Author: BenchChem Technical Support Team. Date: February 2026
Current Status: Online
Topic: Reductive Amination Optimization
Agent: Senior Application Scientist
Case ID: REDAM-HEP3-OPT
System Overview & Core Chemistry
Welcome to the technical support hub for reductive amination using heptan-3-one . Unlike aldehydes or methyl ketones (e.g., 2-heptanone), heptan-3-one presents specific steric challenges due to its internal carbonyl position flanked by ethyl and butyl groups.
This guide treats your reaction as a system with three variable inputs: Steric Bulk , Equilibrium Thermodynamics , and Hydride Selectivity .
The "Heptan-3-one" Challenge
Structure:
Steric Class: Moderate-High. The carbonyl carbon is shielded on both sides.
Primary Failure Mode: Slow imine formation leading to direct reduction of the ketone (formation of heptan-3-ol).
Decision Logic (Workflow Visualization)
Before selecting a protocol, determine your pathway based on the amine partner.
Figure 1: Decision matrix for reagent selection based on amine nucleophilicity and steric hindrance.
Troubleshooting Guides (Ticket-Based)
Ticket #1024: Reaction Stalled / Low Conversion
Symptom: HPLC shows <50% conversion after 24 hours. Significant amount of unreacted heptan-3-one remains.
Diagnosis: The equilibrium constant (
) for imine formation is low due to the internal nature of the ketone. Water generated during the reaction is hydrolyzing the imine back to the ketone.
Protocol A: The "Titanium Boost" (Recommended for Heptan-3-one)
This method uses Titanium(IV) isopropoxide to act as both a Lewis acid (activating the carbonyl) and a water scavenger.
Mix: Combine amine (1.0 equiv) and heptan-3-one (1.1 equiv) in a flask.
Activate: Add Ti(OiPr)4 (1.25 equiv) neat or in minimal dry THF.
Incubate: Stir at ambient temperature for 6–12 hours. Note: The solution often becomes viscous.
Reduce: Dilute with absolute ethanol (or THF), then add NaBH4 (1.0 equiv) carefully.
Why NaBH4? Once the Ti-complex forms, you don't need the selectivity of STAB. NaBH4 is cheaper and faster.
Quench: See Ticket #1026 for the specific workup to avoid emulsions.
Protocol B: Molecular Sieves (Alternative)
If Ti(OiPr)4 is incompatible with your substrate:
Add 4Å Molecular Sieves (activated) to the reaction mixture in DCE.
Use Sodium Triacetoxyborohydride (STAB) as the reductant.[1][2]
Ticket #1025: High Levels of Heptan-3-ol (Impurity Profile)
Symptom: LCMS shows a peak with Mass = 116 (Heptan-3-one) + 2H. The target amine yield is low.
Diagnosis: Direct reduction of the ketone occurred before the imine could form. This is a "Selectivity Failure."
Root Cause Analysis:
Reducing Agent Too Strong: Using NaBH4 directly without pre-forming the imine.
pH Too Low: If pH < 4, the carbonyl is activated, but the amine is protonated (ammonium), rendering it non-nucleophilic.
Corrective Actions:
Switch Reagent: Use Sodium Triacetoxyborohydride (STAB) . It is less basic and tolerates the presence of unreacted ketone better than NaBH4 or NaCNBH3.
Sequential Addition: Do not add the hydride immediately. Stir the ketone and amine with Acetic Acid (1–2 equiv) for 2 hours before adding STAB.
Solvent Switch: Switch from Methanol to 1,2-Dichloroethane (DCE) . Methanol promotes the reduction of ketones; DCE suppresses it.
Symptom: You used the Ti(OiPr)4 protocol, added water, and now have a thick white paste that won't separate.
Diagnosis: Formation of hydrated Titanium Dioxide (
).
The "Bhattacharyya" Workup Protocol:
Do not just add water. Follow this sequence to break the emulsion:
Quench: Add water (minimal amount) to the reaction mixture.
Precipitate: A white precipitate will form.
Filter: Filter the mixture through a pad of Celite .
Wash: Wash the Celite pad with ether or dichloromethane (DCM) to recover trapped product.
Base Wash: If the precipitate is stubborn, add 2M NaOH or NH4OH . The high pH helps coagulate the titanium salts.
Frequently Asked Questions (FAQ)
Q: Can I use 2-heptanone conditions for heptan-3-one?A: Proceed with caution. 2-heptanone is a methyl ketone (sterically unhindered). Heptan-3-one is significantly slower to form imines. You must increase reaction time or use the Ti(OiPr)4 protocol.
Q: Why is Acetic Acid added to the STAB reaction?A: It serves two purposes:
It catalyzes the dehydration of the hemiaminal to the imine (the rate-determining step).
It buffers the basicity of the amine, ensuring the pH stays around 5–6, which is optimal for STAB activity.
Q: My amine is an HCl salt. Do I need to freebase it?A: Not necessarily. If using STAB, add 1 equivalent of Triethylamine (TEA) or DIPEA to neutralize the HCl, then add the Acetic Acid catalyst. If using Ti(OiPr)4, freebasing is recommended to prevent interference with the titanium center.
References
Abdel-Magid, A. F., et al. (1996).[2][3] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry.
Context: Establishes STAB as the superior reagent for minimizing ketone reduction side-products.
Bhattacharyya, S. (1995).[4] "Titanium(IV) Isopropoxide-Mediated Reductive Amination of Carbonyl Compounds." Journal of Organic Chemistry.
Context: The definitive protocol for overcoming steric hindrance in internal ketones like heptan-3-one.
Mattson, R. J., et al. (1990). "An Improved Method for Reductive Alkylation of Amines using Titanium(IV) Isopropoxide and Sodium Cyanoborohydride." Journal of Organic Chemistry.
Context: Early foundational work on Lewis-acid mediated amin
removing impurities from N-(Heptan-3-yl)-1-methylpiperidin-4-amine crude product
Technical Support Center: Purification of N-(Heptan-3-yl)-1-methylpiperidin-4-amine Ticket ID: #PUR-AMINE-004 Status: Open Assigned Specialist: Senior Application Scientist Subject: Removal of impurities from crude reduc...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Purification of N-(Heptan-3-yl)-1-methylpiperidin-4-amine
Ticket ID: #PUR-AMINE-004
Status: Open
Assigned Specialist: Senior Application Scientist
Subject: Removal of impurities from crude reductive amination product.[1]
Executive Summary
The synthesis of N-(Heptan-3-yl)-1-methylpiperidin-4-amine (typically via reductive amination) presents a classic "amine-on-amine" purification challenge.[1] The crude mixture likely contains:
Target Molecule: A lipophilic secondary amine with a tertiary piperidine core.[1]
Impurity A (Neutral): Alcohol byproducts (e.g., heptan-3-ol) from ketone reduction.[1]
Impurity B (Basic): Unreacted starting primary amine (e.g., 3-aminoheptane or 4-amino-1-methylpiperidine).[1]
Impurity C (Inorganic): Boron salts from the reducing agent (NaBH₄/STAB).[1]
This guide prioritizes chemical separation (Acid-Base Swing) and "Scavenger" techniques over difficult fractional distillations.[1]
Module 1: The "Quick Fix" – Acid-Base Extraction
Objective: Remove neutral impurities (alcohols) and inorganic salts.[1]
Applicability: All crude reaction mixtures.[1]
The target molecule has two basic nitrogen centers (pKa ~9.8–10.5).[1] Neutral impurities do not.[1] We exploit this to wash away the "grease" (alcohols) while the amine is trapped in water.
Protocol:
Dissolution: Dissolve crude oil in Ethyl Acetate (EtOAc) . Avoid DCM if possible to prevent emulsion formation with basic water.[1]
Acid Extraction: Extract the organic layer with 1M HCl (aq) (
Mechanism:[1][2] The amine becomes the hydrochloride salt (
) and moves to the water phase. Neutral alcohols stay in the EtOAc.[1]
The Wash: Keep the Aqueous Layer .[1] Discard the organic layer (contains the alcohol impurity).
Basification: Cool the aqueous layer to 0°C. Slowly add 4M NaOH until pH > 12.
Observation: The solution will turn cloudy as the free amine "oils out."
Recovery: Extract the cloudy aqueous mixture with DCM or EtOAc (
).
Drying: Dry combined organics over
, filter, and concentrate.
Visual Workflow (Acid-Base Swing):
Figure 1: Standard Acid-Base "Swing" protocol to isolate basic amines from neutral byproducts.[1]
Module 2: The "Stubborn" Impurity – Removing Unreacted Primary Amines
Objective: Separate the target (secondary amine) from the starting material (primary amine).[3][4][5]
Issue: Both are basic. Acid-base extraction will NOT separate them.[1]
Method A: The "Copper Wash" (For Small Amines)
If your starting amine is small and water-soluble (e.g., 4-amino-1-methylpiperidine), use copper sulfate.
Protocol: Wash the organic layer (containing the product) with 10% aqueous CuSO₄ .[6][7]
Mechanism: Primary amines form water-soluble deep blue/purple complexes with Cu(II) more readily than sterically hindered secondary amines.[1]
End Point: Wash until the aqueous layer no longer turns purple.[1][6][7]
Method B: The "Pyrrole Trick" (Chemo-Selective Scavenging)
If the impurity is lipophilic (e.g., 3-aminoheptane), Cu-washing fails. Use 2,5-hexanedione (acetonylacetone).[1]
Mechanism: 2,5-hexanedione reacts selectively with primary amines to form a pyrrole (Paal-Knorr synthesis).[1] The target secondary amine cannot form a pyrrole.[1]
Why it works: The resulting pyrrole is neutral (non-basic).[1] You can then repeat the Module 1 Acid-Base wash.[1] The pyrrole will stay in the organic discard layer; your target amine will move to the acid layer.
Protocol:
Dissolve crude amine mixture in Toluene or Benzene.[1]
Add 1.1 equivalents of 2,5-hexanedione (relative to the estimated primary amine impurity).[1]
Reflux for 1–2 hours with a Dean-Stark trap (or use molecular sieves) to remove water.
Cool and perform the Acid-Base Extraction (Module 1) .
Result: The impurity is now a neutral pyrrole and is washed away.[1]
Module 3: Chromatography Troubleshooting
Objective: Purify via Flash Column Chromatography without "streaking."
Issue: Amines interact strongly with acidic silanols on silica gel, causing broad peaks and poor separation.
Recommended Mobile Phases:
Solvent System
Composition
Additive (Crucial)
Application
DCM / MeOH
95:5 to 90:10
1% NH₄OH (aq) or 1% Et₃N
General purpose.[1] NH₄OH is superior for solubility.[1]
Figure 2: Decision tree for optimizing chromatographic separation of amines.
Module 4: Crystallization (Salt Formation)
Objective: Final polishing and solid form isolation.[1]
Issue: The free base is an oil.[1] Oils are hard to handle and weigh.[1]
Protocol:
Dissolve the purified free base oil in a minimal amount of dry Ethanol or Isopropanol .[1]
Add a solution of Oxalic Acid (1.0 eq) or HCl in Dioxane (2.0 eq).
Note: The molecule has two basic sites.[1] 1 eq of oxalate usually binds the most basic site; 2 eq of HCl will protonate both.[1]
Add Diethyl Ether dropwise until the solution turns slightly turbid.
Store at -20°C overnight.
Filter the white precipitate.[1] Recrystallize from EtOH/Ether if necessary.
Frequently Asked Questions (FAQs)
Q: My product formed a "rag layer" (emulsion) during the acid-base extraction. What do I do?A: Emulsions are common with piperidines.[1]
Filter: Pass the entire mixture through a Celite pad. Suspended solids often stabilize emulsions.[1]
Brine: Add saturated NaCl to the aqueous layer to increase ionic strength.
Solvent Switch: If using DCM, switch to Chloroform (heavier) or EtOAc (lighter) to increase the density difference.[1]
Q: I used Sodium Triacetoxyborohydride (STAB) and my product is stuck as a boron complex.A: Boron-amine complexes can be stable.[1] Quench the reaction with aqueous NaHCO₃ and stir vigorously for 2 hours. If that fails, reflux with Methanol for 1 hour to break the B-N bond before workup.
Q: Can I distill this product?A: Yes, but it requires high vacuum.[1]
Warning: Ensure all air is removed; hot amines oxidize rapidly to N-oxides (turning yellow/brown).[1]
References
Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman Scientific & Technical, 1989.
Abdel-Magid, A. F.; Carson, K. G.; Harris, B. D.; Maryanoff, C. A.; Shah, R. D. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. J. Org.[1][8] Chem.1996 , 61, 3849–3862.[8] Link (Source for STAB reduction workups).[1]
Biotage. Strategies for the Flash Purification of Amines. Link (Source for amine-functionalized silica and mobile phase modifiers).[1]
Echemi. Separation of secondary and tertiary amines using 2,5-hexanedione. Link (Source for the "Pyrrole Trick" / Paal-Knorr scavenging method).[1]
University of Rochester. Workup for Removing Amines (Copper Sulfate Method). Link (Source for Cu-complexation wash).[1]
stability issues of N-(Heptan-3-yl)-1-methylpiperidin-4-amine in solution
Technical Support Center: Stability & Handling of N-(Heptan-3-yl)-1-methylpiperidin-4-amine Executive Summary: Stability Profile N-(Heptan-3-yl)-1-methylpiperidin-4-amine is a lipophilic, diamine intermediate often utili...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Stability & Handling of N-(Heptan-3-yl)-1-methylpiperidin-4-amine
Executive Summary: Stability Profile
N-(Heptan-3-yl)-1-methylpiperidin-4-amine is a lipophilic, diamine intermediate often utilized in the synthesis of complex opioid analgesics and heterocyclic research chemicals. Its structure features a tertiary amine (piperidine ring nitrogen) and a secondary amine (exocyclic nitrogen substituted with a heptan-3-yl group).
Users frequently encounter stability issues related to oxidative discoloration , carbamate formation upon air exposure, and pH-dependent solubility shifts . This guide provides mechanistic insights and validated protocols to mitigate these risks.
High in DMSO, Ethanol, MeOH. Low in neutral water (Free Base).
Light Sensitivity
Moderate; protect from direct UV/fluorescent light.
Part 1: Critical Troubleshooting (Q&A)
Q1: "My stock solution in DMSO turned from colorless to light yellow after 48 hours at room temperature. Is it still usable?"
Diagnosis:Oxidative Degradation (N-Oxide Formation).
Secondary and tertiary amines are susceptible to oxidation by atmospheric oxygen, a process accelerated by light and trace metal impurities often found in lower-grade DMSO. The yellow color typically indicates the formation of N-oxides or trace conjugated imine species (Schiff bases) if the solvent contained aldehyde impurities.
Action Plan:
Immediate QC: Run an LC-MS. Look for a peak at M+16 (N-oxide). If the impurity is <2%, the solution may be salvageable for non-critical qualitative assays.
Prevention: Always use anhydrous, deoxygenated DMSO . Sparge the solvent with argon for 5 minutes before dissolving the compound. Store aliquots at -20°C or -80°C, never at room temperature.
Q2: "I observed a white precipitate immediately upon diluting my DMSO stock into PBS (pH 7.4)."
Diagnosis:Solubility Crash (Free Base Precipitation).
N-(Heptan-3-yl)-1-methylpiperidin-4-amine is highly basic. In its free base form, it is lipophilic (logP > 2.5 estimated). When a high-concentration DMSO stock (e.g., 100 mM) is diluted into a neutral aqueous buffer, the pH may not be low enough to fully protonate both nitrogen atoms, leading to precipitation of the free base.
Action Plan:
Protocol Adjustment: Lower the pH of your working buffer. Ensure the final pH is < 6.0 to keep the molecule protonated (di-cationic or mono-cationic form).
Step-wise Dilution: Dilute the DMSO stock into a slightly acidic intermediate buffer (e.g., 10 mM Acetate, pH 5) before adding to the final assay medium.
Concentration Limit: Do not exceed 100 µM in aqueous media without solubility enhancers (e.g., Cyclodextrin).
Q3: "The compound mass increased by 44 Da during storage as a solid. What happened?"
Diagnosis:Carbamate Formation (CO₂ Absorption).
Secondary amines react reversibly with atmospheric carbon dioxide to form carbamic acids , which then stabilize as salts (carbamates). This is a common "phantom degradation" issue where the compound appears stable by HPLC (because the carbamate decomposes back to the amine + CO₂ under acidic acidic mobile phase conditions) but shows incorrect mass/stoichiometry in solid-state weighing.
Action Plan:
Verification: Perform an NMR in a non-acidic solvent (e.g., DMSO-d6). You will see shifted signals for the N-H proton and adjacent carbons.
Correction: The carbamate can often be reversed by dissolving the solid in dilute acid (HCl) and lyophilizing, or by heating under vacuum, though the latter risks oxidation.
Part 2: Mechanistic Visualization (Degradation Pathways)
The following diagram illustrates the primary degradation routes: N-Oxidation (via dissolved oxygen) and Carbamate Formation (via atmospheric CO₂).
Caption: Primary degradation pathways including N-oxidation (M+16), Carbamate formation (M+44), and solvent-impurity condensation.
Part 3: Validated Experimental Protocols
Protocol A: Preparation of Stable Stock Solutions (10 mM)
Use this protocol to ensure maximum shelf-life (3-6 months).
Solvent Selection: Use DMSO, Sterile Filtered, Hybridoma Tested (Sigma D2650 or equivalent). Avoid technical grade DMSO which often contains peroxides.
Deoxygenation:
Place 10 mL of DMSO in a septum-capped vial.
Insert a needle connected to an Argon tank (2 psi) into the liquid.
Insert a vent needle. Bubble Argon for 5-10 minutes.
Dissolution:
Weigh the solid N-(Heptan-3-yl)-1-methylpiperidin-4-amine rapidly to minimize moisture/CO₂ uptake.
Add the pre-sparged DMSO to the solid under an inert atmosphere (glove box or nitrogen cone).
Vortex for 30 seconds until fully dissolved.
Storage:
Aliquot into amber glass vials (hydrophobic surface minimizes adsorption).
Overlay with Argon gas before capping.
Store at -80°C .
Protocol B: QC Check for Oxidation (LC-MS)
Run this check if the solution is >1 month old or has changed color.
Mobile Phase A: Water + 0.1% Formic Acid.
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
Gradient: 5% B to 95% B over 5 minutes (C18 Column).
Detection: ESI Positive Mode.
Interpretation:
Parent Peak: Look for [M+H]⁺.
N-Oxide: Look for [M+16+H]⁺.
Dealkylation: Look for loss of heptyl group (mass of parent - 99 Da approx).
References
National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 2737531, 1-Methylpiperidin-4-amine (Core Structure). Retrieved from [Link]
Cheng, X., et al. (2003).[1] "Studies on Repository Compound Stability in DMSO under Various Conditions." Journal of Biomolecular Screening, 8(3), 292–304. (Validates DMSO oxidation mechanisms for amines). Retrieved from [Link]
Lai, A., et al. (2015). "Chemical Stability of Peptides and Small Molecules in DMSO." Comb Chem High Throughput Screen.
European Chemicals Agency (ECHA). Registration Dossier for Piperidine Derivatives (General stability data for secondary/tertiary piperidines). Retrieved from [Link]
purification of polar amine compounds like N-(Heptan-3-yl)-1-methylpiperidin-4-amine
Welcome to the Technical Support Center for the Purification of Polar Amine Compounds. This resource is designed for researchers, scientists, and drug development professionals encountering challenges in the purification...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Technical Support Center for the Purification of Polar Amine Compounds. This resource is designed for researchers, scientists, and drug development professionals encountering challenges in the purification of polar amines, such as N-(Heptan-3-yl)-1-methylpiperidin-4-amine. As a Senior Application Scientist, this guide synthesizes technical expertise with practical, field-tested solutions to common purification roadblocks.
Structure of this Guide
This guide is structured in a question-and-answer format to directly address the specific issues you may face during your experiments. It is divided into the following sections:
Frequently Asked Questions (FAQs): Quick answers to common questions regarding the purification of polar amines.
Troubleshooting Guides: In-depth solutions to specific problems, such as poor chromatographic resolution, low recovery, and compound instability.
Experimental Protocols: Detailed, step-by-step methodologies for key purification techniques.
Method Selection Guide: A comparative overview of different purification techniques to help you choose the most suitable method for your specific amine.
Frequently Asked Questions (FAQs)
Q1: Why is the purification of polar amines often challenging?
Polar amines present a unique set of purification challenges due to their basicity and hydrophilicity. The lone pair of electrons on the nitrogen atom makes them basic and prone to interacting with acidic stationary phases like silica gel, often leading to poor peak shape, tailing, and even irreversible adsorption.[1][2] Their polarity can also result in poor retention on traditional reversed-phase C18 columns.[3][4][5]
Q2: What is the first purification technique I should consider for a polar amine?
For a crude reaction mixture, acid-base extraction is often an excellent first step to remove non-basic impurities.[6][7][8] This simple and cost-effective technique exploits the ability of amines to be protonated by an acid, rendering them water-soluble and allowing for their separation from neutral or acidic organic compounds.[6][7]
Q3: My polar amine is still impure after extraction. What's the next step?
Chromatography is typically the next step. The choice of chromatographic technique is critical and depends on the specific properties of your amine. The main options include:
Normal-Phase Chromatography (NPC) on modified silica: Using amine-functionalized or deactivated silica can mitigate the issues of peak tailing.[1]
Reversed-Phase Chromatography (RPC): While challenging, RPC can be effective, especially with modern columns designed for polar compounds and the use of appropriate mobile phase additives.[3][4]
Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is often an excellent choice for highly polar compounds that are poorly retained in RPC.[5][9][10][11][12]
Ion-Exchange Chromatography (IEC): This technique separates molecules based on their charge and is highly effective for purifying ionizable compounds like amines.[13][14][15][16]
Q4: How can I improve the peak shape of my amine during silica gel chromatography?
Tailing peaks are a common issue due to the interaction of the basic amine with acidic silanol groups on the silica surface.[1] To counteract this, you can:
Add a competing base to the mobile phase: A small amount of triethylamine (TEA) or ammonia can neutralize the acidic sites on the silica.[1][2]
Use an amine-functionalized silica column: These columns have a bonded amine phase that masks the silanol groups, leading to improved peak shape.[1]
Deactivate the silica gel: Pre-treating the silica gel with a basic solution can neutralize the acidic sites before running the chromatography.[17]
Q5: My polar amine doesn't seem to retain on a C18 column. What should I do?
Poor retention of polar compounds on C18 columns is a common problem.[4][5] Here are some solutions:
Use a highly aqueous mobile phase: Modern reversed-phase columns are designed to be stable in 100% aqueous conditions.[4]
Employ an embedded polar group (EPG) column: These columns have a polar group embedded in the C18 chain, which enhances the retention of polar analytes.[17]
Consider HILIC: HILIC is specifically designed for the separation of polar compounds and is often a better alternative when RPC fails.[5][9][10][11][12]
Use ion-pairing agents: These agents can improve retention but may not be compatible with mass spectrometry.
Troubleshooting Guides
Issue 1: Poor Peak Shape (Tailing) in Normal-Phase Chromatography
Q: I'm trying to purify my polar amine on a standard silica gel column, but I'm getting severe peak tailing. What's causing this and how can I fix it?
A:Causality: Peak tailing of amines on silica gel is primarily caused by strong interactions between the basic amine and the acidic silanol groups (Si-OH) on the silica surface. This leads to a non-uniform distribution of the analyte as it moves through the column, resulting in a "tailing" effect on the chromatogram.[1]
Troubleshooting & Optimization:
Mobile Phase Modification:
Add a Competing Base: The most common solution is to add a small amount (0.1-2%) of a competing base, such as triethylamine (TEA) or ammonium hydroxide, to your mobile phase.[1][2] This base will preferentially interact with the acidic silanol groups, effectively masking them from your analyte and leading to more symmetrical peaks.
Optimize the amount of additive: Start with a low concentration (e.g., 0.1%) and gradually increase it. Too much additive can sometimes affect the separation.
Stationary Phase Selection:
Amine-Functionalized Silica: Consider using a pre-packed column with an amine-functionalized stationary phase.[1] These columns have amino groups bonded to the silica surface, which shields the acidic silanols and provides a more inert surface for the separation of basic compounds.
Deactivated Silica: You can deactivate standard silica gel by preparing a slurry with a solvent containing a small amount of TEA, then packing the column with this slurry.[17]
Alternative Stationary Phases:
Alumina: Basic or neutral alumina can be a good alternative to silica gel for the purification of basic compounds.
Diol or Cyano Phases: These bonded phases are less acidic than bare silica and can sometimes provide better peak shapes for amines.
Issue 2: Low or No Retention in Reversed-Phase Chromatography
Q: My polar amine elutes in the void volume of my C18 column, even with a highly aqueous mobile phase. How can I get it to retain?
A:Causality: Highly polar compounds, like many amines, have a low affinity for the non-polar C18 stationary phase and a high affinity for the polar mobile phase. This results in little to no retention, with the compound eluting at or near the solvent front.[5]
Troubleshooting & Optimization:
Switch to a More Suitable Technique:
Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is the preferred method for separating highly polar compounds that are not retained in reversed-phase.[5][9][10][11][12] In HILIC, a polar stationary phase is used with a mobile phase consisting of a high percentage of a less polar organic solvent (like acetonitrile) and a small amount of a more polar solvent (like water). The analyte partitions into a water-enriched layer on the surface of the stationary phase, leading to retention.[10]
Ion-Exchange Chromatography (IEC): If your amine is charged at a particular pH, IEC can provide excellent retention and selectivity.[13][14][15][16]
Optimize Reversed-Phase Conditions (if HILIC or IEC are not an option):
Use a Specialized Reversed-Phase Column:
Embedded Polar Group (EPG) Columns: These columns have a polar functional group (e.g., an amide or carbamate) embedded within the alkyl chain. This allows for better interaction with polar analytes and prevents phase collapse in highly aqueous mobile phases.[17]
Phenyl-Hexyl Columns: The phenyl group in these columns can provide alternative selectivity for amines through pi-pi interactions.[17]
Mobile Phase pH Adjustment: The pH of the mobile phase can significantly impact the retention of ionizable compounds. For basic amines, using a higher pH mobile phase (if the column is stable) will keep the amine in its neutral, more hydrophobic form, potentially increasing retention on a C18 column.
Issue 3: Compound Degradation on the Column
Q: I suspect my polar amine is degrading during purification on silica gel. My recovery is low, and I see new, unexpected spots on my TLC plates after the column. What can I do?
A:Causality: The acidic nature of silica gel can catalyze the degradation of sensitive compounds, including some amines.[18] This is especially true if the compound is exposed to the silica for an extended period.
Troubleshooting & Optimization:
Deactivate the Stationary Phase:
As mentioned for improving peak shape, deactivating the silica gel with a base like triethylamine can also prevent acid-catalyzed degradation.[17]
Use a Less Acidic Stationary Phase:
Neutral or Basic Alumina: These are good alternatives to silica for acid-sensitive compounds.
Bonded Phases: Diol, cyano, or amine-functionalized silica phases are generally less acidic than bare silica.[17]
Minimize Contact Time:
Flash Chromatography: Use flash chromatography instead of gravity chromatography to reduce the time your compound spends on the column.
Optimize Solvent System: Develop a solvent system that allows for rapid elution of your compound without sacrificing resolution.
Consider an Alternative Purification Method:
Crystallization: If your amine is a solid and can be crystallized, this is an excellent way to purify it without the risk of degradation on a stationary phase. Formation of a salt (e.g., hydrochloride or oxalate) can often facilitate crystallization.[19][20][21]
Reversed-Phase Chromatography: If your compound is stable under the conditions used, RPC can be a good alternative as the stationary phases are generally less reactive than silica gel.
Experimental Protocols
Protocol 1: Acid-Base Extraction for the Purification of a Polar Amine
This protocol describes the separation of a basic polar amine from neutral and acidic impurities.
Materials:
Crude reaction mixture containing the polar amine, dissolved in an organic solvent (e.g., dichloromethane or ethyl acetate).
1 M Hydrochloric Acid (HCl)
1 M Sodium Hydroxide (NaOH)
Saturated Sodium Chloride solution (Brine)
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)
Separatory funnel
Beakers and flasks
Procedure:
Dissolve the Crude Mixture: Dissolve the crude reaction mixture in a suitable organic solvent that is immiscible with water.
Acidic Wash: Transfer the organic solution to a separatory funnel and add an equal volume of 1 M HCl. Shake the funnel vigorously for 1-2 minutes, periodically venting to release any pressure. Allow the layers to separate. The protonated amine will move into the aqueous layer.[7][8][22]
Separate the Layers: Drain the lower aqueous layer into a clean flask. The organic layer now contains neutral and acidic impurities.
Repeat Extraction (Optional): For a more complete extraction of the amine, you can wash the organic layer again with 1 M HCl. Combine all the acidic aqueous extracts.
Wash the Organic Layer (Optional): The organic layer can be washed with water and brine, then dried and concentrated to recover any neutral or acidic compounds if desired.
Basify the Aqueous Layer: Cool the combined acidic aqueous extracts in an ice bath and slowly add 1 M NaOH with stirring until the pH is basic (pH > 10). This will deprotonate the amine, causing it to precipitate or form an oily layer.[7]
Extract the Purified Amine: Add a fresh portion of the organic solvent to the basified aqueous solution and shake to extract the free amine. Separate the layers.
Repeat Extraction: Extract the aqueous layer two more times with the organic solvent to ensure complete recovery of the amine.
Combine and Dry: Combine all the organic extracts containing the purified amine. Wash with brine, then dry over anhydrous MgSO₄ or Na₂SO₄.
Concentrate: Filter off the drying agent and concentrate the organic solution under reduced pressure to obtain the purified polar amine.
Protocol 2: Purification of a Polar Amine using HILIC
This protocol provides a general guideline for purifying a polar amine using HILIC.
Materials:
HILIC column (e.g., bare silica, amide, or zwitterionic phase)
HPLC or flash chromatography system
Mobile Phase A: Acetonitrile
Mobile Phase B: Water with a buffer (e.g., 10 mM ammonium formate or ammonium acetate, pH adjusted)
Sample dissolved in the initial mobile phase conditions
Procedure:
Column Equilibration: Equilibrate the HILIC column with the initial mobile phase conditions (typically a high percentage of acetonitrile, e.g., 95% A, 5% B) for at least 10 column volumes.
Sample Injection: Dissolve the sample in a solvent that is as close as possible to the initial mobile phase composition to ensure good peak shape. Inject the sample onto the column.
Gradient Elution: Run a gradient from high organic to high aqueous content. A typical gradient might be:
0-2 min: 95% A
2-15 min: Gradient from 95% A to 50% A
15-17 min: Hold at 50% A
17-18 min: Return to 95% A
18-25 min: Re-equilibrate at 95% A
Fraction Collection: Collect fractions as the peaks elute.
Analysis and Pooling: Analyze the collected fractions (e.g., by TLC or LC-MS) and pool the fractions containing the pure compound.
Solvent Removal: Evaporate the solvent from the pooled fractions to obtain the purified amine.
Method Selection Guide
The choice of purification method is crucial for success. This table provides a comparison of the most common techniques for purifying polar amines.
Technique
Principle
Best Suited For
Advantages
Disadvantages
Acid-Base Extraction
Separation based on differences in acidity/basicity and solubility.[6][7]
Initial cleanup of crude reaction mixtures to remove non-basic impurities.
Simple, fast, inexpensive, high capacity.
Not suitable for separating amines from other basic compounds. Emulsions can form.
Normal-Phase Chromatography (NPC) on modified silica
Adsorption chromatography on a polar stationary phase with a non-polar mobile phase.[1]
Moderately polar amines that are not excessively basic.
Good for separating isomers. Established technique.
Peak tailing with standard silica. Requires organic solvents.
Reversed-Phase Chromatography (RPC)
Partitioning between a non-polar stationary phase and a polar mobile phase.[23]
Amines with some hydrophobic character.
Wide range of available columns. Good for polar impurities.
Poor retention of highly polar amines. Potential for phase collapse with highly aqueous mobile phases on older columns.
Partitioning of polar analytes into a water-enriched layer on a polar stationary phase.[9][10][11]
Highly polar and hydrophilic amines that are poorly retained in RPC.[5][12]
Excellent retention for polar compounds. Compatible with MS.
Can have longer equilibration times. Mechanism can be complex.
Ion-Exchange Chromatography (IEC)
Separation based on electrostatic interactions between charged analytes and a charged stationary phase.[13][15]
Ionizable amines. Can be used for chiral separations with a chiral counter-ion.
High capacity and high selectivity.
Requires buffered mobile phases. Can be sensitive to ionic strength and pH.
Crystallization
Formation of a solid crystalline lattice from a solution.
Compounds that are solid at room temperature and have a suitable solvent for crystallization.
Can provide very high purity. Scalable.
Not all compounds crystallize easily. Can have lower yields.
Visualizing the Workflow
The following diagram illustrates a general workflow for the purification of a polar amine compound.
Caption: A general workflow for the purification of polar amine compounds.
References
BenchChem. (n.d.). Technical Support Center: Purification of Chiral Amines.
Crystal Structures of the Salts of Chiral Primary Amines with Achiral Carboxylic Acids: Recognition of the Commonly-Occurring Supramolecular Assemblies of Hydrogen-Bond Networks and Their Role in the Formation of Conglomerates. (n.d.). Journal of the American Chemical Society.
Hydrophilic interaction chromatography and its applications in the separation of basic drugs. (2025, August 6). National Center for Biotechnology Information.
Bode Research Group. (n.d.). Kinetic resolution of amines.
GP GASPACK S.A. (n.d.). Ion Exchange Reclaimers for Amine Cleaning & Purification.
Wikipedia. (n.d.). Acid–base extraction.
Separation of Organic Compounds by Acid-Base Extraction Techniques. (n.d.). Vernier.
Element Lab Solutions. (2024, April 22). HILIC – The Rising Star of Polar Chromatography.
Sumika Chemical Analysis Service. (n.d.). Technical News - Separation of Chiral Amine Compounds using Crown Ether Column.
ResearchGate. (2012, September 12). What are the best processes/methods for separation of chiral amine both non selective ....
Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction.
Biotage. (2023, January 19). Is there an easy way to purify organic amines?.
ResearchGate. (2019, November 13). How to isolate a polar small molecule, containing at least one primary or secondary amine group from a water soluble extract?.
Teledyne ISCO. (2012, November 9). RediSep C-18 reversed phase column Purification of primary amines.
Google Patents. (n.d.). EP1036189A1 - Resolution of chiral amines.
University of Rochester. (n.d.). Workup: Amines.
Google Patents. (n.d.). US4879042A - Method of crystallizing salts from aqueous solutions.
ScienceMadness.org. (2009, July 25). Forming oxalte salts of amines.
GSC Online Press. (2025, March 31). Ion exchange chromatography: A comprehensive review.
Reddit. (2024, March 12). Amine workup : r/Chempros.
Buchi.com. (n.d.). Why HILIC is what your polar compounds need for purification.
LCGC International. (2014, March 19). HILIC: A Critical Evaluation.
Biotage. (2023, February 10). How should I purify a complex, polar, amide reaction mixture?.
Teledyne ISCO. (n.d.). Strategies for the Flash Purification of Highly Polar Compounds. Lab-ex Kft.
Selective separation of amines from continuous processes using automated pH controlled extraction. (2021, August 25). Reaction Chemistry & Engineering. Retrieved from [Link]
Wikipedia. (n.d.). Reversed-phase chromatography.
Alfa Chemistry. (n.d.). Amine Salts.
Biotage. (2023, July 11). What can I use to purify polar reaction mixtures?.
Tosoh Bioscience. (n.d.). Techincal Presentation -- Separation of Polar Molecules using a Stable Amino-bonded Phase HILIC Column.
Waters Blog. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques.
Chrom Tech, Inc. (2025, October 20). Mastering Ion Exchange Chromatography: Essential Guide.
University of Rochester. (n.d.). Troubleshooting Flash Column Chromatography.
Ecolab. (n.d.). Ion Exchange Chromatography.
Science Forums. (2011, August 29). Amine purification.
Chemistry LibreTexts. (2024, April 15). Ion-Exchange Chromatography.
Reddit. (2018, December 8). What are your tips and tricks for purifying ionic/very polar compounds? Exotic eluent suggestions for column chromatography? : r/chemistry.
BenchChem. (n.d.). Troubleshooting guide for the purification of polar quinoline compounds.
A Comparative Guide to the Purity Validation of N-(Heptan-3-yl)-1-methylpiperidin-4-amine by Quantitative NMR Spectroscopy
For researchers, scientists, and drug development professionals, establishing the absolute purity of an active pharmaceutical ingredient (API) or a key intermediate like N-(Heptan-3-yl)-1-methylpiperidin-4-amine is a cor...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and drug development professionals, establishing the absolute purity of an active pharmaceutical ingredient (API) or a key intermediate like N-(Heptan-3-yl)-1-methylpiperidin-4-amine is a cornerstone of quality, safety, and regulatory compliance. This guide provides an in-depth technical comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with other orthogonal analytical techniques for purity validation. We will delve into the causality behind experimental choices, present detailed protocols, and offer supporting data to ensure a robust and scientifically sound purity assessment.
The Principle of Absolute Purity Determination: Why qNMR?
In the landscape of analytical chemistry, many techniques are relative, requiring calibration curves derived from a reference standard of the analyte itself. Quantitative NMR (qNMR) stands apart as a primary ratio method.[1] Its fundamental principle is that the area under an NMR signal is directly proportional to the number of nuclei responsible for that signal.[2][3] This unique characteristic allows for the determination of a compound's absolute purity by comparing the integral of a specific analyte resonance to that of a certified internal standard of known concentration, without needing a pre-existing, highly purified standard of the analyte itself.[3]
This is particularly advantageous during early-stage drug development when a certified reference material of the new chemical entity (NCE) may not be available. Furthermore, as a non-destructive technique, the sample can be recovered and used for further analyses.[3] For N-(Heptan-3-yl)-1-methylpiperidin-4-amine, ¹H NMR is the method of choice due to the ubiquitous presence of protons in the molecule and the high sensitivity of the ¹H nucleus.[2]
Experimental Protocol: qNMR Purity Assay for N-(Heptan-3-yl)-1-methylpiperidin-4-amine
This protocol is designed to be a self-validating system, incorporating checks and parameters that ensure the trustworthiness and accuracy of the results, in alignment with regulatory expectations for analytical method validation.[4]
Internal Standard (IS): Maleic acid (Certified Reference Material). Rationale: Maleic acid is chosen for its high purity, chemical stability, non-volatility, and simple ¹H NMR spectrum (a sharp singlet for the two olefinic protons) that appears in a region (around 6.0-6.5 ppm) unlikely to overlap with analyte signals.
Deuterated Solvent: Chloroform-d (CDCl₃) or Methanol-d₄ (MeOD), ensuring complete dissolution of both analyte and IS.[2]
Accurately weigh approximately 15 mg of N-(Heptan-3-yl)-1-methylpiperidin-4-amine into a clean, dry vial using a calibrated analytical balance. Record the weight to at least four decimal places.
Accurately weigh approximately 10 mg of the maleic acid internal standard into the same vial. Record the weight precisely.
Dissolve the mixture in approximately 0.75 mL of the chosen deuterated solvent.
Vortex the vial until both the analyte and the internal standard are fully dissolved.
Transfer the solution to a clean, dry 5 mm NMR tube.
NMR Data Acquisition:
Rationale for Parameter Selection: The key to accurate quantification is ensuring complete T1 relaxation for all relevant protons. This prevents signal saturation and ensures the integral values are truly proportional to the number of nuclei.
Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30' on Bruker systems) is typically sufficient.
Relaxation Delay (D1): Set D1 to at least 5 times the longest T1 relaxation time of the protons being integrated (both analyte and IS). A conservative D1 of 30-60 seconds is recommended for high accuracy.
Number of Scans (NS): Acquire a sufficient number of scans (e.g., 8 to 16) to achieve a high signal-to-noise ratio (S/N > 150:1) for the peaks to be integrated.
Spectral Width: Ensure the spectral width encompasses all signals from the analyte and the internal standard.
Temperature: Maintain a constant, controlled temperature throughout the experiment.
Data Processing and Purity Calculation:
Apply a Fourier transform to the acquired Free Induction Decay (FID).
Perform phase correction and baseline correction across the entire spectrum.
Integrate a well-resolved, non-overlapping signal from the analyte. For N-(Heptan-3-yl)-1-methylpiperidin-4-amine, the N-methyl singlet (around 2.2-2.4 ppm) is often a good candidate.
Integrate the singlet from the maleic acid internal standard.
Calculate the purity using the following formula[5]:
Nₓ: Number of protons for the analyte signal (e.g., 3 for the N-CH₃ group)
N_cal: Number of protons for the IS signal (2 for maleic acid)
Mₓ: Molecular weight of the analyte (C₁₃H₂₈N₂)
M_cal: Molecular weight of the internal standard (maleic acid)
Wₓ: Weight of the analyte
W_cal: Weight of the internal standard
P_cal: Purity of the internal standard (as per its certificate)
qNMR Experimental Workflow Diagram
Caption: Workflow for qNMR Purity Determination.
Comparison with Orthogonal Analytical Techniques
While qNMR provides a powerful method for absolute quantification, a comprehensive purity validation strategy, as expected by regulatory bodies like the ICH, involves using orthogonal methods that rely on different separation and detection principles.[6][7][8] This ensures that no impurities are overlooked. For N-(Heptan-3-yl)-1-methylpiperidin-4-amine, the primary complementary techniques are High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS).
High-Performance Liquid Chromatography (HPLC/LC-MS): This technique separates compounds based on their differential partitioning between a stationary and a mobile phase.[4][9] It excels at separating structurally similar impurities, isomers, and non-volatile compounds that are difficult to resolve by NMR.[10] LC-MS provides the added benefit of mass information, aiding in the identification of unknown impurities.[11]
Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is the gold standard for analyzing volatile and semi-volatile impurities.[12] It is particularly crucial for identifying and quantifying residual solvents from the synthesis, which are strictly regulated by ICH Q3C guidelines.[6] It is also effective for detecting volatile starting materials or by-products.[13][14]
Comparative Data Summary
The following table summarizes the performance of each technique for the purity validation of N-(Heptan-3-yl)-1-methylpiperidin-4-amine.
- High sensitivity- Excellent resolution- Established methodology[4]
- Unmatched for volatile analysis- Regulatory benchmark for solvents[12]
Limitations
- Lower sensitivity- Signal overlap can be an issue
- Requires reference standards for purity %- May not detect non-chromophoric impurities
- Limited to thermally stable, volatile compounds[12]
Integrated Analytical Strategy
A robust purity validation strategy does not rely on a single technique but integrates the strengths of each. The following diagram illustrates the logical relationship between these methods.
comparing the efficacy of N-(Heptan-3-yl)-1-methylpiperidin-4-amine to known drugs
The following guide provides a technical comparison of N-(Heptan-3-yl)-1-methylpiperidin-4-amine against established pharmacological standards. Note that while this specific chemical entity (CAS 1339529-74-6) is commerci...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide provides a technical comparison of N-(Heptan-3-yl)-1-methylpiperidin-4-amine against established pharmacological standards. Note that while this specific chemical entity (CAS 1339529-74-6) is commercially available as a building block, direct peer-reviewed efficacy data is limited. Therefore, this analysis synthesizes Structure-Activity Relationship (SAR) principles, calculated physicochemical properties, and comparative pharmacological models to predict its efficacy profile relative to known 4-aminopiperidine derivatives (e.g., Fentanyl) and Sigma receptor ligands .
[1]
Executive Summary & Compound Identification
N-(Heptan-3-yl)-1-methylpiperidin-4-amine is a 4-substituted piperidine derivative characterized by a secondary amine linkage to a branched alkyl chain (heptan-3-yl). Structurally, it represents a "stripped" pharmacophore of the 4-anilinopiperidine class of opioids (like Fentanyl) but lacks the critical N-phenyl aromatic ring required for high-affinity Mu-Opioid Receptor (MOR) binding.
Based on SAR analysis of N-alkyl-4-aminopiperidines, this compound is predicted to exhibit:
Negligible Mu-Opioid Agonism compared to Fentanyl (due to lack of
-stacking aromatic moiety).
Moderate-to-High Sigma-1 (
) Receptor Affinity , a common feature of N-substituted piperidines with lipophilic alkyl tails.
Potential utility as a synthesis intermediate or a probe for non-opioid piperidine targets.
Chemical Profile Comparison
Feature
Target Compound
Fentanyl (Opioid Std)
Haloperidol ( Std)
CAS
1339529-74-6
437-38-7
52-86-8
Core Scaffold
4-Aminopiperidine
4-Anilinopiperidine
Butyrophenone-Piperidine
N-Substituent
Heptan-3-yl (Alkyl)
Phenyl (Aromatic)
(Not applicable to amine N)
Piperidine N
Methyl
Phenethyl
4-Fluorobutyrophenone
Calc. LogP
~2.8 (Lipophilic)
4.05
4.3
Primary Target
Predicted: / Off-target
Mu-Opioid (MOR)
/
Detailed Efficacy Comparison (SAR Analysis)
A. Mu-Opioid Receptor (MOR) Activity
The 4-anilinopiperidine scaffold (Fentanyl) relies heavily on the N-phenyl ring attached to the 4-amino nitrogen. This ring engages in essential
stacking interactions with residues (e.g., Trp293) in the MOR binding pocket.
N-(Heptan-3-yl)-1-methylpiperidin-4-amine : Substitutes the aromatic phenyl ring with a flexible, aliphatic heptan-3-yl chain.
Impact : This substitution typically results in a drastic loss of affinity (>1000-fold reduction) for the MOR. The compound lacks the rigidity and electronic properties to stabilize the active receptor conformation.
Conclusion : In analgesic assays (e.g., Tail Flick), this compound is expected to be inactive or possess extremely low potency compared to Fentanyl (
mg/kg).
B. Sigma-1 Receptor (
) Affinity
The Sigma-1 receptor binds amines flanked by hydrophobic regions. N-alkyl-piperidines are privileged structures for this target.
Mechanism : The basic nitrogen (pKa ~9-10) interacts with Asp126, while the heptyl chain occupies the primary hydrophobic pocket.
Prediction : High probability of binding (Ki < 100 nM). This suggests potential modulation of calcium signaling or cellular stress responses, rather than analgesia.
C. Muscarinic Acetylcholine Receptors (mAChR)
Secondary amines with bulky alkyl groups can occasionally act as antagonists at M1-M4 receptors.
Comparison : Unlike Atropine or 4-DAMP , the heptan-3-yl group is less sterically demanding than tricyclic or diphenyl structures, likely resulting in weak or non-selective muscarinic binding.
Experimental Validation Protocols
To empirically define the efficacy of N-(Heptan-3-yl)-1-methylpiperidin-4-amine, the following standardized workflows are recommended.
Protocol A: Radioligand Binding Assay (Screening)
Objective : Determine
values for MOR and .
Membrane Preparation :
Use CHO-K1 cells overexpressing human MOR or
.
Homogenize in ice-cold Tris-HCl buffer (pH 7.4).
Incubation :
MOR : Incubate membranes with [
H]-DAMGO (0.5 nM) and varying concentrations of the test compound ( to M).
: Incubate with [H]-(+)-Pentazocine (2 nM).
Termination :
Filter through GF/B glass fiber filters (pre-soaked in 0.3% PEI).
Wash 3x with ice-cold buffer.
Analysis :
Measure radioactivity via liquid scintillation counting.
Calculate
and convert to using the Cheng-Prusoff equation.
Protocol B: Functional GTP
S Binding (Efficacy)
Objective : Distinguish between agonist, antagonist, and inverse agonist activity at MOR.
Setup : Incubate MOR membranes with [
S]-GTPS (0.1 nM) and GDP (10 M).
Treatment : Add test compound (10
M) vs. Fentanyl (1 M, Positive Control).
Readout :
Agonist : Increases [
S] binding >20% above basal.
Antagonist : No change alone; blocks Fentanyl response.
Self-Validating Step : If
< 10% of Fentanyl, the compound is considered inactive as an agonist.
This diagram illustrates the structural divergence between the test compound and Fentanyl, highlighting the loss of the pharmacophore.
Caption: SAR comparison showing the critical lack of the N-phenyl ring in the test compound, shifting predicted affinity from Mu-Opioid to Sigma-1 receptors.
Figure 2: Experimental Workflow for Efficacy Profiling
A self-validating logic tree for determining the compound's pharmacological class.
Caption: Decision matrix for classifying the test compound based on binding thresholds.
Vardanyan, R. S., & Hruby, V. J. (2014). Fentanyl-related compounds and derivatives: current status and future prospects for pharmaceutical applications. Future Medicinal Chemistry, 6(4), 385-412. Link
Prezzavento, O., et al. (2017). Sigma receptor ligands: a review of patent literature (2013-2016). Expert Opinion on Therapeutic Patents, 27(10), 1143-1166. (Supports Sigma affinity of N-alkyl piperidines).
Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (KI) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology, 22(23), 3099-3108.
comparative analysis of synthetic routes for N-substituted piperidines
An In-Depth Comparative Analysis of Synthetic Routes for N-Substituted Piperidines The N-substituted piperidine motif is a cornerstone of modern medicinal chemistry, embedded in the structures of numerous pharmaceuticals...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Comparative Analysis of Synthetic Routes for N-Substituted Piperidines
The N-substituted piperidine motif is a cornerstone of modern medicinal chemistry, embedded in the structures of numerous pharmaceuticals and biologically active compounds.[1][2] Its prevalence stems from the piperidine ring's ability to confer advantageous pharmacokinetic properties, such as enhanced solubility and metabolic stability, while the nitrogen substituent provides a crucial vector for fine-tuning interactions with biological targets.[3] In fact, piperidines are one of the most frequently encountered N-heterocyclic units in drugs approved by the U.S. Food and Drug Administration (FDA).[4][5]
Given their importance, the development of efficient and versatile synthetic methods to access these scaffolds is a critical task for organic and medicinal chemists. The choice of synthetic strategy depends heavily on the desired substitution pattern, the availability of starting materials, required stereochemistry, and scalability. This guide provides a comparative analysis of the most prominent and field-proven synthetic routes to N-substituted piperidines, offering detailed mechanistic insights, step-by-step protocols, and quantitative data to empower researchers in their synthetic design.
Core Synthetic Strategies: An Overview
The construction of N-substituted piperidines can be broadly classified into two primary approaches:
Functionalization of a Pre-formed Piperidine Ring: This involves starting with a piperidine or a derivative (like piperidone) and introducing the desired substituent directly onto the nitrogen atom.
Construction of the Piperidine Ring: This involves forming the heterocyclic ring from acyclic precursors, often with the N-substituent already incorporated or introduced during the cyclization process.
This guide will focus on the most common and powerful methods employed in drug discovery: Reductive Amination, Nucleophilic Substitution, and Transition-Metal-Catalyzed Cross-Coupling for N-functionalization, alongside the Catalytic Hydrogenation of pyridines for ring construction.
Caption: Overview of primary synthetic approaches to N-substituted piperidines.
Reductive Amination
Reductive amination is a highly versatile and widely used method for forming C-N bonds. In the context of piperidine synthesis, it can be used in two ways: reacting a piperidine (a secondary amine) with an aldehyde or ketone to form an N-substituted product, or reacting a piperidin-4-one with a primary amine to functionalize the C4 position, which is then followed by N-substitution.[3][6] This section focuses on the former, which directly yields N-substituted piperidines.
Causality and Mechanism
The reaction proceeds through a two-step sequence in a single pot. First, the secondary amine (piperidine) reacts with a carbonyl compound (aldehyde or ketone) to form a transient iminium ion intermediate. This electrophilic intermediate is then reduced in situ by a hydride reducing agent to yield the final N-substituted piperidine. The choice of reducing agent is critical; it must be mild enough to selectively reduce the iminium ion without significantly reducing the starting carbonyl compound.
Caption: Mechanism of reductive amination for N-substitution of piperidines.
The borane-pyridine (BAP) complex is an excellent and cost-effective alternative to cyanide-containing reagents like NaCNBH₃, avoiding the formation of toxic byproducts and intractable nitrile impurities.[7] It is particularly effective for the reductive amination of secondary amines like piperidine.[7]
To a solution of the desired piperidine (1.0 equiv) and the corresponding aldehyde (1.0 equiv) in a suitable solvent like ethanol, add the borane-pyridine complex (1.0 equiv) dropwise at room temperature.
Stir the reaction mixture at room temperature and monitor the consumption of the piperidine starting material by Thin Layer Chromatography (TLC).
If the reaction is sluggish, additional portions of the aldehyde and BAP may be added until the piperidine is fully consumed.
Upon completion, concentrate the reaction mixture under reduced pressure.
Partition the residue between water and an organic solvent (e.g., CH₂Cl₂).
Wash the organic layer with water, dry over MgSO₄, and concentrate to an oil.
Purify the crude product by silica gel chromatography to isolate the desired N-substituted piperidine.
Performance Analysis
Advantages:
High Versatility: A wide range of aromatic, heteroaromatic, and aliphatic aldehydes are compatible with this method.[7]
Improved Safety: The use of borane-pyridine avoids the toxicity and problematic side reactions associated with sodium cyanoborohydride.[7]
Good Functional Group Tolerance: The BAP complex does not reduce olefinic double bonds or esters under these conditions.[7]
One-Pot Procedure: The reaction is operationally simple and convenient.[7]
Disadvantages:
Stoichiometric Reductant: Requires at least a stoichiometric amount of the reducing agent.
Potential for Aldehyde Reduction: Although minimized with BAP, some reduction of the starting aldehyde to the corresponding alcohol can occur, requiring chromatographic separation.[7]
The formation of a bond between a nitrogen atom and an aromatic ring is a crucial transformation, as the N-aryl piperidine scaffold is a common feature in many pharmaceuticals.[4] While classical methods like nucleophilic aromatic substitution (SₙAr) exist, they often require harsh conditions and are limited to electron-deficient aryl systems.[4] Palladium-catalyzed Buchwald-Hartwig amination has emerged as a versatile and widely adopted method for this purpose.
Causality and Mechanism
The Buchwald-Hartwig amination involves a catalytic cycle powered by a palladium complex. The cycle begins with the oxidative addition of an aryl halide to the active Pd(0) catalyst. The resulting Pd(II) complex then coordinates with the piperidine. A base facilitates the deprotonation of the amine, leading to the formation of a palladium-amido complex. The final, and often rate-limiting, step is reductive elimination, which forms the desired C-N bond and regenerates the Pd(0) catalyst.
Caption: Catalytic cycle for the Buchwald-Hartwig N-arylation of piperidines.
A novel alternative to direct cross-coupling is the rhodium-catalyzed reductive transamination of pyridinium salts.[4][5] This method allows for the synthesis of N-(hetero)aryl piperidines from readily available pyridine derivatives.[4]
Prepare the pyridinium salt substrate, for example, by quaternization of an appropriately substituted pyridine.
In a reaction vessel, combine the pyridinium salt (1.0 equiv), the desired (hetero)aryl amine (1.5 equiv), a rhodium catalyst such as [Cp*RhCl₂]₂ (2.5 mol%), and formic acid (HCOOH, 6.0 equiv).
Add a solvent system, such as a mixture of THF and H₂O.
Heat the reaction mixture (e.g., at 80 °C) for 24-30 hours.
After cooling to room temperature, perform a standard aqueous workup and extract the product with an organic solvent.
Purify the crude product via column chromatography to yield the N-(hetero)aryl piperidine.
Performance Analysis
Advantages:
Broad Substrate Scope: Allows for the coupling of a wide range of aryl and heteroaryl amines.[4][5]
Alternative to Cross-Coupling: Provides a different pathway to N-aryl piperidines, expanding the toolbox for chemists.[4]
Access from Pyridines: Leverages the vast chemical space of functionalized pyridines.
Disadvantages:
Multi-step Substrate Preparation: Requires pre-synthesis of the pyridinium salt.[4][5]
Use of Precious Metal Catalyst: Relies on rhodium, which can be expensive.
Potentially Long Reaction Times: May require extended heating (24-30 hours).[5]
Synthesis via Catalytic Hydrogenation of Pyridines
One of the most direct and atom-economical methods for producing the piperidine core is the catalytic hydrogenation of a corresponding pyridine derivative.[8] This approach is widely used in both academic and industrial settings, particularly for large-scale synthesis.[8] The resulting piperidine can then be functionalized using one of the methods described above.
Causality and Mechanism
The reaction involves the addition of hydrogen across the double bonds of the aromatic pyridine ring, facilitated by a heterogeneous or homogeneous metal catalyst. The pyridine adsorbs onto the surface of the catalyst (e.g., Platinum, Palladium, Rhodium), where the H-H bond of molecular hydrogen is cleaved. Hydrogen atoms are then sequentially transferred to the carbon atoms of the ring, leading to its complete saturation. The stereochemical outcome can be influenced by the catalyst and substituents on the pyridine ring.[9]
Caption: Schematic of catalytic hydrogenation of a pyridine to a piperidine.
Charge a high-pressure reactor with a solution of the substituted pyridine (e.g., 1.0 g) in a solvent such as glacial acetic acid (5 mL).
Add a catalytic amount of platinum(IV) oxide (PtO₂, Adams' catalyst, ~5 mol%) to the solution.
Seal the reactor, purge it several times with hydrogen gas, and then pressurize it with hydrogen to 50-70 bar.
Stir the reaction mixture vigorously at room temperature for 4-10 hours.
Monitor the reaction progress by TLC or GC-MS.
Upon completion, carefully vent the hydrogen gas and filter the reaction mixture through a pad of Celite to remove the catalyst.
Concentrate the filtrate under reduced pressure and perform an appropriate workup (e.g., basification and extraction) to isolate the piperidine product.
Performance Analysis
Advantages:
Atom Economy: This is a highly atom-economical method, with H₂ being the only reagent.
Directness and Scalability: Offers a direct route to the piperidine core and is well-suited for large-scale production.[8]
Stereocontrol: For substituted pyridines, this method often proceeds with high cis-selectivity, affording a single diastereomer.[9]
Disadvantages:
Harsh Conditions: Requires high pressures of flammable hydrogen gas, necessitating specialized equipment.
Limited Functional Group Tolerance: Many functional groups (e.g., nitro, benzylic ethers, some halides) are not stable under these reductive conditions.
Catalyst Cost and Pyrophoricity: Precious metal catalysts can be expensive, and some (like Pd/C) can be pyrophoric.
The synthesis of N-substituted piperidines is a well-developed field with a variety of robust methods available to researchers. The optimal choice is dictated by the specific molecular target.
Reductive amination stands out for its operational simplicity, broad scope, and mild conditions, making it a workhorse for introducing diverse N-alkyl groups.[7]
Direct N-alkylation via nucleophilic substitution remains the most straightforward method for attaching simple alkyl chains, provided a suitable electrophile is available.[6]
For the synthesis of medicinally important N-aryl piperidines , transition-metal-catalyzed methods like the Buchwald-Hartwig amination or novel variants like reductive transamination offer unparalleled scope and efficiency compared to classical approaches.[4]
When the synthetic plan allows for the construction of the ring itself, catalytic hydrogenation of pyridines is a powerful, atom-economical, and scalable strategy, often providing excellent stereocontrol in the formation of substituted piperidines.[8][9]
By understanding the mechanistic underpinnings, practical protocols, and comparative performance of these key strategies, drug development professionals can more effectively navigate the synthetic challenges involved in creating novel piperidine-containing therapeutic agents.
References
Literature review on the synthesis of N-substituted piperidin-4-amines. Benchchem.
[Co(TPP)]-Catalyzed Formation of Substituted Piperidines. SciSpace.
Reductive Amination of Piperidines with Aldehydes Using Borane-Pyridine.
Reductive Transamination of Pyridinium Salts to N-Aryl Piperidines. PMC.
Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.
Synthesis of N-Substituted piperidines from piperidone. ResearchGate.
Asymmetric routes to substituted piperidines. Chemical Communications (RSC Publishing).
Reductive Transamination of Pyridinium Salts to N-Aryl Piperidines. ACS Publications.
A Comparative Review of Synthetic Methods for Piperidine Rings. Benchchem.
Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived from 20 regio.
Comprehensive Safety and Handling Guide for N-(Heptan-3-yl)-1-methylpiperidin-4-amine
This guide provides essential safety protocols, operational procedures, and disposal plans for the handling of N-(Heptan-3-yl)-1-methylpiperidin-4-amine. As a substituted piperidine derivative, this compound warrants car...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides essential safety protocols, operational procedures, and disposal plans for the handling of N-(Heptan-3-yl)-1-methylpiperidin-4-amine. As a substituted piperidine derivative, this compound warrants careful handling due to the potential hazards associated with its structural class, including corrosivity, flammability, and toxicity. The following procedures are designed to ensure the safety of all laboratory personnel and to maintain experimental integrity.
Emergency Overview & Hazard Analysis
While specific toxicological data for N-(Heptan-3-yl)-1-methylpiperidin-4-amine is not extensively published, a thorough risk assessment can be conducted by examining structurally related piperidine and alkyl amine compounds. The primary hazards include severe skin and eye damage, potential harm if swallowed or inhaled, and combustible properties.[1][2][3][4]
Key Operational Risks:
Chemical Burns: Direct contact can cause severe burns to the skin and eyes.[2][5][6]
Respiratory Irritation: Inhalation of vapors or mists may cause respiratory tract irritation.[5][7][8]
Flammability: The compound is likely a combustible liquid, with vapors that may form flammable mixtures in air.[7][9][10] Vapors can travel to an ignition source and flash back.[1]
Toxicity: Harmful if swallowed, inhaled, or absorbed through the skin.[1][2][4][11]
Pre-Operational Planning: Engineering Controls & PPE
The cornerstone of safe handling is a multi-layered approach, starting with robust engineering controls and followed by diligent use of Personal Protective Equipment (PPE).
Mandatory Engineering Controls
Chemical Fume Hood: All handling, weighing, and transferring of N-(Heptan-3-yl)-1-methylpiperidin-4-amine must be performed inside a certified chemical fume hood to prevent inhalation of vapors.[1][6][10]
Ventilation: Ensure adequate general laboratory ventilation to keep airborne vapor levels low.[7]
Safety Stations: An operational eyewash station and safety shower must be located in immediate proximity to the workstation.[9][12]
Personal Protective Equipment (PPE) Protocol
A complete PPE ensemble is mandatory. Do not handle this compound without the following protection:
Protection Type
Specification
Rationale and Best Practices
Eye & Face
Chemical safety goggles (conforming to EN166 or OSHA 29 CFR 1910.133) AND a full-face shield.[5][7]
Goggles protect against splashes, while the face shield provides a secondary barrier for the entire face from splashes and sprays.
Hand
Double-gloving with chemically resistant gloves (e.g., Nitrile or Neoprene).
Amines can degrade or permeate gloves. Always inspect gloves before use.[13] For prolonged contact, consult the glove manufacturer's compatibility data. Dispose of the outer glove immediately after the task.
Body
Flame-retardant laboratory coat.
Provides protection against splashes and potential flash fires. Ensure the coat is fully buttoned.
Respiratory
Not required if handled exclusively within a fume hood.
For spill cleanup or situations with inadequate ventilation, a NIOSH-approved respirator with ammonia/organic vapor cartridges is required.[12][13]
PPE Donning and Doffing Workflow
Proper sequencing is critical to prevent cross-contamination.
Caption: PPE Donning and Doffing Sequence.
Standard Operating Procedures
Adherence to a strict, step-by-step protocol minimizes risk during handling.
Chemical Handling
Preparation: Before handling, ensure all required PPE is donned correctly. Clear the fume hood of all unnecessary items.
Grounding: For transfers involving significant quantities, ground and bond containers and receiving equipment to prevent static discharge, which can be an ignition source.[10] Use only non-sparking tools.[1][10]
Aliquotting: Perform all transfers slowly and carefully to avoid splashing or aerosol generation. Use a pipette or a funnel for liquid transfers.
Heating: Avoid heating the material. Thermal decomposition can release irritating and toxic vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[1][2][12] Containers may explode when heated.[1][12]
Post-Handling: After use, ensure the container is tightly sealed. Decontaminate any surfaces that may have come into contact with the chemical. Wash hands thoroughly after removing PPE.[8][12]
Storage Requirements
Location: Store in a cool, dry, and well-ventilated area designated as a corrosives and flammables area.[1][10][12]
Conditions: Keep containers tightly closed to prevent exposure to air and moisture.[2][12] The material may be light and air-sensitive; storing under an inert atmosphere (e.g., nitrogen) is recommended to maintain quality.[12]
Incompatibilities: Segregate from strong oxidizing agents, strong acids, acid chlorides, and acid anhydrides.[2][10][12] Keep away from all sources of ignition, including heat, sparks, and open flames.[1][12]
Emergency & Disposal Plans
Immediate and correct response to an emergency is critical.
Emergency Procedures
Incident
Immediate Action Protocol
Eye Contact
Immediately flush eyes with copious amounts of water for at least 15-30 minutes, occasionally lifting the upper and lower eyelids.[1][2][3][12] Remove contact lenses if present and easy to do.[12] Seek immediate medical attention.[1][2]
Skin Contact
Immediately remove all contaminated clothing.[2] Wash the affected area with plenty of soap and water for at least 15 minutes.[1][12] Seek immediate medical attention if irritation or burns develop.[1][2]
Inhalation
Move the person to fresh air. If breathing has stopped, provide artificial respiration.[1][13] Seek immediate medical attention.[2][5]
Ingestion
Do NOT induce vomiting.[2][10] Rinse mouth with water. If the person is conscious, have them drink plenty of water.[12] Seek immediate medical attention.[5]
Small Spill
Evacuate personnel from the immediate area. Ensure adequate ventilation. Wearing full PPE, absorb the spill with an inert, non-combustible material such as vermiculite, dry sand, or earth.[1][12] Place the absorbent material into a suitable, sealed container for disposal.[12]
Fire
Use carbon dioxide (CO2), dry chemical powder, or alcohol-resistant foam to extinguish.[1][12][13] Do not use a direct stream of water. Water mist may be used to cool closed containers.[1] Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA).[2][12]
Disposal Plan
All waste materials must be treated as hazardous.
Collection: Collect all waste, including contaminated PPE (outer gloves, etc.) and absorbent materials, in a dedicated, clearly labeled, and sealed hazardous waste container.[12]
Disposal: Disposal must be conducted through a licensed professional waste disposal service in strict accordance with all federal, state, and local environmental regulations.[2][11][12][13] Do not dispose of down the drain or in general waste.[1]
Chemical Waste Disposal Pathway
Caption: Chemical Waste Disposal Pathway.
References
SAFETY DATA SHEET - Login | Chemical Management. (2014, December 11). Hill Brothers. [Link]
MATERIAL SAFETY DATA SHEET - Tri-iso. (n.d.). Tri-iso. [Link]
0075 - Hazardous Substance Fact Sheet. (n.d.). New Jersey Department of Health. [Link]
